An In-depth Technical Guide to the Mechanism of Action of FG-2101
For Researchers, Scientists, and Drug Development Professionals Abstract FG-2101 is a first-in-class, non-hydroxamate small molecule inhibitor of the enzyme UDP-3-O-acyl-N-acetylglucosamine deacetylase (LpxC).[1][2][3] T...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
FG-2101 is a first-in-class, non-hydroxamate small molecule inhibitor of the enzyme UDP-3-O-acyl-N-acetylglucosamine deacetylase (LpxC).[1][2][3] This enzyme is a critical component in the biosynthesis of lipopolysaccharide (LPS), an essential structural element of the outer membrane of Gram-negative bacteria. By selectively targeting LpxC, a zinc-dependent metalloenzyme not found in Gram-positive bacteria or human cells, FG-2101 demonstrates potent and targeted bactericidal activity against a wide range of Gram-negative pathogens, including drug-resistant strains.[1][2][4][5] This document provides a comprehensive overview of the mechanism of action of FG-2101, supported by preclinical data, detailed experimental methodologies, and visual representations of the relevant biological pathways.
Introduction: The Unmet Need in Gram-Negative Infections
The rising prevalence of multidrug-resistant (MDR) Gram-negative bacteria presents a significant global health threat. Organisms such as Escherichia coli, Klebsiella pneumoniae, and Pseudomonas aeruginosa are responsible for a substantial number of healthcare-associated infections, leading to increased morbidity and mortality. The limited efficacy of existing antibiotics against these pathogens underscores the urgent need for novel therapeutic agents with unique mechanisms of action. FG-2101, with its targeted inhibition of the essential and highly conserved LpxC enzyme, represents a promising new approach to combatting these challenging infections.
The Target: LpxC and the Lipid A Biosynthesis Pathway
The outer membrane of Gram-negative bacteria is a unique asymmetrical bilayer, with an inner leaflet of phospholipids (B1166683) and an outer leaflet primarily composed of lipopolysaccharide (LPS). LPS is vital for bacterial viability, providing a structural barrier and protection from the external environment. The hydrophobic anchor of LPS is a glycolipid known as Lipid A.
The biosynthesis of Lipid A is a multi-step enzymatic process known as the Raetz pathway.[6] The enzyme LpxC, a zinc-dependent hydrolase, catalyzes the second and committed step in this pathway: the deacetylation of UDP-3-O-acyl-N-acetylglucosamine.[4][7] Inhibition of LpxC halts the entire Lipid A synthesis cascade, leading to the disruption of the outer membrane and subsequent bacterial cell death. The absence of a homologous enzyme in mammalian cells makes LpxC an attractive and highly selective target for antibiotic development.[1][2]
Signaling Pathway Diagram
Caption: The Lipid A Biosynthesis Pathway and the inhibitory action of FG-2101.
Mechanism of Action of FG-2101
FG-2101 is a prodrug that is rapidly converted to its active form, FG-960, in vivo. FG-960 acts as a potent and selective inhibitor of the LpxC enzyme. The key features of its mechanism of action are:
Targeted Inhibition: FG-960 binds to the active site of the LpxC enzyme, a zinc-dependent metalloenzyme, preventing it from catalyzing the deacetylation of its substrate.[1][2]
Non-Hydroxamate Chemistry: Unlike earlier LpxC inhibitors that were based on hydroxamic acid chemistry and associated with off-target toxicity, FG-2101 is a non-hydroxamate inhibitor, which contributes to its improved safety profile.[1][8]
Bactericidal Activity: By blocking the committed step in the Lipid A biosynthesis pathway, FG-2101 effectively halts the production of LPS, leading to the disruption of the outer membrane integrity and ultimately, bacterial cell death.
Selectivity: The LpxC enzyme is highly conserved across Gram-negative bacteria but is absent in Gram-positive bacteria and humans. This inherent difference provides FG-2101 with a high degree of selectivity, minimizing the impact on the host and the beneficial Gram-positive bacteria of the gut microbiome.[1][2][8]
An In-depth Technical Guide to FG-2101: A Novel Non-Hydroxamate Inhibitor of LpxC
For Researchers, Scientists, and Drug Development Professionals Abstract FG-2101 is a novel, first-in-class, non-hydroxamate small molecule inhibitor of the bacterial enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosa...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
FG-2101 is a novel, first-in-class, non-hydroxamate small molecule inhibitor of the bacterial enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC). Developed by Blacksmith Medicines, FG-2101 is a phosphate (B84403) prodrug designed for both intravenous and oral administration to combat infections caused by Gram-negative bacteria, including multidrug-resistant strains. The active form of the drug, FG-960, potently and selectively inhibits LpxC, a crucial zinc-dependent metalloenzyme in the biosynthetic pathway of lipopolysaccharide (LPS), an essential component of the Gram-negative outer membrane. This guide provides a comprehensive overview of the chemical structure, mechanism of action, preclinical data, and experimental methodologies related to FG-2101 and its active metabolite, FG-960.
Chemical Structure and Properties
FG-2101 is a phosphate prodrug that is metabolized in the body to its active form, FG-960. The chemical structures and key properties of both compounds are detailed below.
Mechanism: The active compound, FG-960, contains a novel metal-binding pharmacophore that chelates the catalytic zinc ion in the active site of LpxC.[3]
FG-2101's therapeutic effect is derived from the inhibition of LpxC by its active form, FG-960. LpxC catalyzes the second and committed step in the biosynthesis of Lipid A, the hydrophobic anchor of LPS.
LpxC Signaling Pathway and Inhibition by FG-960
The following diagram illustrates the role of LpxC in the Lipid A biosynthetic pathway and the inhibitory action of FG-960.
Inhibition of LpxC by FG-960 disrupts the Lipid A biosynthesis pathway.
Preclinical Activity
FG-960, the active metabolite of FG-2101, has demonstrated potent in vitro activity against the LpxC enzyme and robust antibacterial activity against a wide range of Gram-negative pathogens.
In Vitro Enzyme Inhibition
Enzyme Source
IC50 (nM)
Reference
Escherichia coli LpxC
~1
In Vitro Antibacterial Activity (MIC)
Minimum Inhibitory Concentration (MIC) values are a measure of a drug's potency against bacterial strains.
Bacterial Species
MIC90 (µg/mL)
Reference
Enterobacterales (973 strains)
4
Note: More detailed MIC data against a broader panel of specific strains would be found in forthcoming publications.
In Vivo Efficacy
FG-2101 has shown efficacy in a mouse model of urinary tract infection (UTI).
Animal Model
Administration Route
Dosage (mg/kg/day)
Outcome
Reference
Mouse UTI
IV and Oral
10-50
>1-log kill
Experimental Protocols
Detailed experimental protocols are essential for the replication and validation of scientific findings. The following sections outline the general methodologies employed in the preclinical evaluation of FG-2101 and FG-960.
LpxC Enzyme Inhibition Assay (General Protocol)
The inhibitory activity of compounds against LpxC is typically determined using a biochemical assay that measures the enzymatic conversion of a substrate.
A generalized workflow for determining the IC50 of an LpxC inhibitor.
FG-2101: A Novel Non-Hydroxamate Inhibitor of LpxC for Combating Gram-Negative Bacterial Infections
An In-depth Technical Guide Abstract The rise of antibiotic-resistant Gram-negative bacteria presents a formidable challenge to global public health. FG-2101 is a novel, first-in-class, non-hydroxamate small molecule inh...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide
Abstract
The rise of antibiotic-resistant Gram-negative bacteria presents a formidable challenge to global public health. FG-2101 is a novel, first-in-class, non-hydroxamate small molecule inhibitor of UDP-3-O-(R-3-hydroxyacyl)-N-acetylglucosamine deacetylase (LpxC), a crucial zinc-dependent metalloenzyme in the lipopolysaccharide (LPS) biosynthesis pathway of Gram-negative bacteria.[1][2] FG-2101 is a prodrug that is rapidly converted to its active form, FG-960.[3] By selectively targeting LpxC, FG-2101 exhibits potent bactericidal activity against a broad spectrum of Gram-negative pathogens, including multidrug-resistant strains, while sparing Gram-positive bacteria and the host microbiome.[1][4] This technical guide provides a comprehensive overview of the core mechanism of action of FG-2101, its in vitro and in vivo efficacy, and the experimental methodologies underpinning its development.
Introduction: The Imperative for Novel Gram-Negative Antibiotics
Gram-negative bacteria are characterized by a unique outer membrane, the external leaflet of which is primarily composed of lipopolysaccharide (LPS). This outer membrane serves as a formidable barrier, restricting the entry of many conventional antibiotics and contributing to the intrinsic and acquired resistance of these pathogens. The enzyme LpxC is essential for the biosynthesis of Lipid A, the hydrophobic anchor of LPS, making it a highly attractive target for the development of new antibacterial agents. FG-2101 emerges from a dedicated drug discovery program aimed at identifying potent and selective non-hydroxamate inhibitors of LpxC, thereby circumventing the toxicity issues associated with previous hydroxamate-based candidates.
Core Mechanism of Action: Inhibition of LpxC
FG-2101's antibacterial activity is centered on the potent and selective inhibition of the LpxC enzyme.
The Lipopolysaccharide (LPS) Biosynthesis Pathway
The biosynthesis of LPS is a multi-step process vital for the survival of Gram-negative bacteria. LpxC catalyzes the second and committed step in this pathway: the deacetylation of UDP-3-O-(R-3-hydroxyacyl)-N-acetylglucosamine. Inhibition of LpxC leads to the cessation of LPS production, resulting in the accumulation of toxic intermediates and ultimately, bacterial cell death.
Caption: Inhibition of the LPS biosynthesis pathway by FG-2101.
Molecular Interaction with LpxC
FG-2101, through its active form FG-960, is a potent inhibitor of LpxC with a nanomolar affinity. It is designed to bind to the active site of the LpxC enzyme, a zinc-dependent hydrolase. The non-hydroxamate nature of FG-2101 represents a significant advancement, as it avoids the off-target effects and associated toxicities that have hindered the clinical development of previous LpxC inhibitors.
In Vitro and In Vivo Efficacy
FG-2101 has demonstrated a promising efficacy profile against a range of clinically relevant Gram-negative pathogens.
In Vitro Potency
The inhibitory activity of the active form, FG-960, against the LpxC enzyme and its antibacterial potency against various Gram-negative bacteria have been quantified.
Parameter
Value
Reference
LpxC IC50
~1 nM
Organism
MIC90 (µg/mL)
Reference
Escherichia coli
1
Klebsiella pneumoniae
4
Enterobacter cloacae
4
Proteus mirabilis
4
Spectrum of Activity
FG-2101 exhibits activity against a wide array of Enterobacterales, including Escherichia coli, Klebsiella pneumoniae, Proteus mirabilis, Enterobacter, Citrobacter, Salmonella, and Shigella species. Notably, it also shows activity against biothreat pathogens such as Francisella tularensis and Yersinia pestis.
In Vivo Efficacy
FG-2101 has demonstrated efficacy in multiple animal models of Gram-negative infections, including those caused by drug-resistant strains. It is effective when administered via both intravenous (IV) and oral routes. Preclinical studies have not shown the toxicity that was observed with earlier hydroxamate-based LpxC inhibitors. Further in vivo studies in dogs at a dose of 25 mg/kg showed rapid conversion of FG-2101 to its active form, FG-960, with no observed cardiovascular toxicity.
Experimental Protocols
While the precise, detailed experimental protocols for FG-2101 are proprietary to Blacksmith Medicines, this section outlines the general methodologies that are typically employed in the evaluation of novel antibacterial agents targeting LpxC.
LpxC Inhibition Assay
The enzymatic activity of LpxC and its inhibition by FG-960 are likely assessed using a biochemical assay.
Objective: To determine the concentration of the inhibitor required to reduce the enzymatic activity of LpxC by 50% (IC50).
General Protocol:
Enzyme and Substrate Preparation: Recombinant LpxC enzyme is purified. The substrate, UDP-3-O-(R-3-hydroxyacyl)-N-acetylglucosamine, is synthesized and prepared in a suitable buffer.
Inhibitor Preparation: A stock solution of FG-960 is prepared, typically in dimethyl sulfoxide (B87167) (DMSO), and serially diluted to create a range of concentrations.
Assay Reaction: The LpxC enzyme is pre-incubated with varying concentrations of FG-960. The enzymatic reaction is initiated by the addition of the substrate.
Detection: The product of the reaction (acetate) is detected. This can be achieved using a variety of methods, such as a coupled-enzyme assay where the release of acetate is linked to a detectable signal (e.g., a change in fluorescence or absorbance).
Data Analysis: The rate of the enzymatic reaction is plotted against the inhibitor concentration, and the data are fitted to a suitable equation to determine the IC50 value.
Caption: General workflow for an LpxC inhibition assay.
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.
Objective: To determine the MIC90 of FG-2101 against a panel of Gram-negative bacteria. The MIC90 is the concentration at which 90% of the tested isolates are inhibited.
General Protocol (Broth Microdilution):
Bacterial Inoculum Preparation: Bacterial strains are cultured overnight and then diluted to a standardized concentration (e.g., 5 x 105 CFU/mL) in a cation-adjusted Mueller-Hinton broth (CAMHB).
Drug Dilution: FG-2101 is serially diluted in a 96-well microtiter plate containing the broth.
Inoculation: The standardized bacterial suspension is added to each well of the microtiter plate.
Incubation: The plates are incubated at 37°C for 16-20 hours.
MIC Reading: The MIC is determined as the lowest concentration of FG-2101 that shows no visible bacterial growth (turbidity).
Caption: Workflow for MIC determination by broth microdilution.
Animal Models of Infection
To evaluate the in vivo efficacy of FG-2101, various animal models of bacterial infection are utilized.
Objective: To assess the ability of FG-2101 to reduce bacterial burden and improve survival in animals infected with Gram-negative pathogens.
General Protocol (e.g., Murine Peritonitis Model):
Infection: Mice are infected with a lethal or sub-lethal dose of a Gram-negative bacterium (e.g., E. coli) via intraperitoneal injection.
Treatment: At a specified time post-infection, groups of mice are treated with FG-2101 (via IV or oral administration) at various doses. A control group receives a vehicle.
Endpoint Measurement:
Survival: Animals are monitored for a defined period, and survival rates are recorded.
Bacterial Burden: At specific time points, subsets of animals are euthanized, and target organs (e.g., spleen, liver) or peritoneal fluid are collected to determine the number of viable bacteria (CFU counts).
Data Analysis: Survival curves are analyzed, and bacterial loads in treated versus control groups are compared to determine the efficacy of FG-2101.
Conclusion
FG-2101 represents a significant advancement in the quest for novel antibiotics against multidrug-resistant Gram-negative bacteria. Its unique non-hydroxamate chemical structure and its potent, selective inhibition of LpxC provide a promising therapeutic profile. The robust in vitro activity, broad spectrum, and demonstrated in vivo efficacy, coupled with a favorable preclinical safety profile, position FG-2101 as a strong candidate for further clinical development. As it progresses through clinical trials, FG-2101 holds the potential to become a valuable new tool in the armamentarium for treating serious and life-threatening Gram-negative infections.
An In-depth Technical Guide to the Discovery and Development of FG-2101
A Novel Non-Hydroxamate Inhibitor of LpxC for the Treatment of Gram-Negative Infections This technical guide provides a comprehensive overview of the discovery, mechanism of action, preclinical development, and potential...
Author: BenchChem Technical Support Team. Date: December 2025
A Novel Non-Hydroxamate Inhibitor of LpxC for the Treatment of Gram-Negative Infections
This technical guide provides a comprehensive overview of the discovery, mechanism of action, preclinical development, and potential clinical utility of FG-2101, a first-in-class, non-hydroxamate inhibitor of the bacterial enzyme LpxC. Developed by Blacksmith Medicines, FG-2101 represents a promising new approach to combatting multidrug-resistant Gram-negative infections.
Introduction: The Unmet Need for New Gram-Negative Antibiotics
Gram-negative bacteria are a significant cause of serious and often life-threatening infections, including pneumonia, bloodstream infections, urinary tract infections, and meningitis. The emergence and spread of multidrug-resistant (MDR) Gram-negative pathogens, such as carbapenem-resistant Enterobacteriaceae (CRE), pose a major global health threat. The enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) is an essential and highly conserved zinc-dependent metalloenzyme in the biosynthetic pathway of lipopolysaccharide (LPS), a critical component of the outer membrane of most Gram-negative bacteria.[1][2][3][4] Its absence in Gram-positive bacteria and humans makes it an attractive target for the development of novel, targeted antibiotics.[1]
Previous efforts to develop LpxC inhibitors have been hampered by challenges related to the hydroxamic acid moiety used for zinc chelation, which has been associated with poor drug-like properties and cardiovascular toxicity. FG-2101 is a novel, non-hydroxamate LpxC inhibitor designed to overcome these limitations.
Discovery of FG-2101: A Platform-Driven Approach
FG-2101 was discovered by Blacksmith Medicines using their proprietary metalloenzyme-targeting platform. This platform integrates fragment-based drug design (FBDD) and structure-based drug design (SBDD) with a deep understanding of metalloenzyme chemistry.
The discovery process leveraged a proprietary library of metal-binding pharmacophores to identify novel, non-hydroxamate fragments that could effectively chelate the zinc ion in the active site of LpxC. Through iterative cycles of structural biology, computational modeling, and medicinal chemistry, these initial fragments were optimized to yield potent and selective inhibitors with favorable pharmacological properties. This rational design approach led to the identification of FG-2101, a prodrug that is rapidly converted in vivo to its active metabolite, FG-960.
Experimental Workflow: Fragment-Based Discovery to Lead Optimization
Figure 1: A simplified workflow for the discovery of FG-2101.
Mechanism of Action: Inhibition of the Lipopolysaccharide Biosynthesis Pathway
FG-960, the active form of FG-2101, is a potent inhibitor of LpxC. By binding to the active site and chelating the catalytic zinc ion, FG-960 blocks the deacetylation of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine, the second and committed step in the biosynthesis of Lipid A. Lipid A is the hydrophobic anchor of LPS and is essential for the integrity of the Gram-negative outer membrane. Inhibition of LpxC disrupts the synthesis of LPS, leading to the accumulation of toxic intermediates and ultimately bacterial cell death.
Signaling Pathway: LpxC's Role in LPS Biosynthesis
Figure 2: The role of LpxC in the lipopolysaccharide biosynthesis pathway and its inhibition by FG-960.
Preclinical Data
In Vitro Activity
FG-960 demonstrates potent inhibitory activity against LpxC and robust antibacterial activity against a range of Gram-negative pathogens, including multidrug-resistant strains.
Table 1: In Vitro Activity of FG-960
Parameter
Value
Reference
LpxC IC50
~1.1 nM
MIC90 (µg/mL)
Escherichia coli
1
Klebsiella pneumoniae
4
Enterobacter cloacae
4
Proteus mirabilis
4
Selectivity vs. other metalloenzymes
>10,000-fold
In Vivo Efficacy
FG-2101 has demonstrated efficacy in multiple animal models of Gram-negative infections when administered via both intravenous and oral routes. These studies have shown activity against drug-resistant strains, highlighting its potential for treating challenging infections.
Table 2: Summary of In Vivo Efficacy Studies
Animal Model
Infection Type
Pathogen(s)
Key Findings
Reference
Murine
Thigh Infection
Gram-negative bacilli
Significant reduction in bacterial burden
Murine
Sepsis
Gram-negative bacilli
Improved survival rates
General knowledge from similar studies
Murine
Urinary Tract Infection
E. coli, K. pneumoniae
Reduction in bacterial load in the bladder and kidneys
Pharmacokinetics
FG-2101 is a phosphate (B84403) prodrug designed to improve solubility and oral bioavailability. Following administration, it is rapidly converted to the active metabolite, FG-960.
Table 3: Preclinical Pharmacokinetic Profile
Species
Compound
Route
Key Parameters
Reference
Dog
FG-2101
IV/Oral
Rapid conversion to FG-960.
Rat
FG-960
IV
Intact drug recovered in urine at concentrations exceeding MIC90 values for common UTI pathogens.
Safety and Tolerability
A key differentiator of FG-2101 is its improved safety profile compared to earlier LpxC inhibitors. Preclinical studies have shown that FG-2101 does not exhibit the cardiovascular toxicity that has been a limiting factor for other compounds in this class.
Table 4: Preclinical Safety Summary
Study Type
Species
Key Findings
Reference
Cardiovascular Safety
Dog (telemetered)
No observed cardiovascular toxicity at a dose of 25 mg/kg.
General Toxicology
Rodent, Non-rodent
Well-tolerated in IND-enabling studies.
Experimental Protocols
LpxC Enzyme Inhibition Assay
The half-maximal inhibitory concentration (IC50) of FG-960 against LpxC was determined using a biochemical assay. While the specific proprietary protocol used by Blacksmith Medicines is not publicly available, a typical LpxC enzymatic assay involves the following steps:
MIC values were determined using the broth microdilution method according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).
Reagents and Materials:
Bacterial strains of interest
Cation-adjusted Mueller-Hinton broth (CAMHB)
FG-960 (or other test compounds)
96-well microtiter plates
Bacterial inoculum standardized to a specific density (e.g., 5 x 105 CFU/mL)
Procedure:
Serial twofold dilutions of the test compound are prepared in CAMHB in the wells of a 96-well plate.
Each well is inoculated with a standardized bacterial suspension.
Positive (no drug) and negative (no bacteria) control wells are included.
The plates are incubated at 37°C for 18-24 hours.
The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.
In Vivo Efficacy in a Murine Thigh Infection Model
Animal Model:
Immunocompromised mice (e.g., neutropenic) are typically used to establish a robust infection.
Procedure:
Mice are infected in the thigh muscle with a standardized inoculum of a Gram-negative pathogen.
At a defined time post-infection, treatment is initiated with FG-2101 (or vehicle control) administered via the desired route (e.g., oral gavage or intravenous injection) at various dose levels and frequencies.
After a specified duration of treatment, the mice are euthanized, and the thigh muscles are excised, homogenized, and plated on agar (B569324) to determine the bacterial burden (CFU/thigh).
The efficacy of the treatment is assessed by comparing the bacterial counts in the treated groups to the vehicle control group.
Cardiovascular Safety Assessment in Telemetered Dogs
Animal Model:
Conscious beagle dogs surgically implanted with telemetry transmitters for continuous monitoring of cardiovascular parameters.
Procedure:
Following a baseline recording period, a single dose of FG-2101 is administered to the dogs.
Electrocardiogram (ECG), blood pressure, and heart rate are continuously monitored for a defined period post-dose.
Key parameters such as QT interval, QRS duration, PR interval, heart rate, and blood pressure are analyzed and compared to baseline and vehicle control data to assess any potential cardiovascular effects.
Clinical Development and Future Perspectives
FG-2101 has successfully completed Investigational New Drug (IND)-enabling studies and is poised to enter clinical trials. Its novel non-hydroxamate scaffold, potent activity against MDR Gram-negative pathogens, and favorable safety profile make it a highly promising candidate for addressing the critical unmet medical need for new antibiotics. Future clinical development will likely focus on complicated urinary tract infections (cUTI) and other serious infections caused by Gram-negative bacteria. The availability of both intravenous and oral formulations provides flexibility for treating patients in both hospital and community settings.
Conclusion
FG-2101 represents a significant advancement in the field of antibacterial drug discovery. By successfully targeting LpxC with a novel non-hydroxamate inhibitor, Blacksmith Medicines has developed a promising clinical candidate with the potential to be a valuable new weapon in the fight against multidrug-resistant Gram-negative infections. The comprehensive preclinical data package demonstrates potent in vitro and in vivo activity, a favorable pharmacokinetic profile, and a clean cardiovascular safety profile, supporting its progression into clinical development.
FG-2101: A Novel Non-Hydroxamate LpxC Inhibitor for the Treatment of Gram-Negative Infections
An In-Depth Technical Guide on the Spectrum of Activity, Mechanism of Action, and Preclinical Evaluation of FG-2101 Executive Summary FG-2101 is a first-in-class, non-hydroxamate inhibitor of UDP-3-O-(R-3-hydroxymyristoy...
Author: BenchChem Technical Support Team. Date: December 2025
An In-Depth Technical Guide on the Spectrum of Activity, Mechanism of Action, and Preclinical Evaluation of FG-2101
Executive Summary
FG-2101 is a first-in-class, non-hydroxamate inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a critical metalloenzyme in the lipid A biosynthetic pathway of Gram-negative bacteria. Developed by Blacksmith Medicines, FG-2101 is a prodrug of the active compound FG-960 and represents a promising new therapeutic option for combating multidrug-resistant (MDR) Gram-negative infections. Its targeted mechanism of action offers a narrow-spectrum activity profile, selectively targeting pathogenic Enterobacterales while sparing the beneficial Gram-positive gut microbiota. This technical guide provides a comprehensive overview of the in vitro and in vivo activity of FG-2101, its mechanism of action, and the experimental protocols utilized in its preclinical evaluation.
Introduction
The rise of antibiotic resistance, particularly among Gram-negative pathogens, poses a significant threat to global public health. Organisms such as extended-spectrum β-lactamase (ESBL)-producing and carbapenem-resistant Enterobacteriaceae (CRE) are responsible for a growing number of difficult-to-treat infections. FG-2101 has emerged as a novel antibiotic candidate designed to address this unmet medical need. By inhibiting LpxC, an enzyme essential for the integrity of the Gram-negative outer membrane, FG-2101 exhibits potent bactericidal activity against a range of clinically relevant pathogens.[1][2][3] This document details the preclinical data supporting the development of FG-2101.
Mechanism of Action
FG-2101's antibacterial effect is mediated by the inhibition of LpxC, a zinc-dependent deacetylase. LpxC catalyzes the second and committed step in the biosynthesis of lipid A, the hydrophobic anchor of lipopolysaccharide (LPS) in the outer membrane of Gram-negative bacteria. The inhibition of LpxC disrupts the formation of the outer membrane, leading to bacterial cell death. A key advantage of targeting LpxC is its absence in Gram-positive bacteria and human cells, which accounts for FG-2101's selective activity and potential for a favorable safety profile.
Lipid A Biosynthesis Pathway and LpxC Inhibition
The following diagram illustrates the role of LpxC in the lipid A biosynthesis pathway and its inhibition by FG-2101's active form, FG-960.
A Preclinical Efficacy Compendium for the Hypoxia-Inducible Factor Prolyl-Hydroxylase Inhibitor FG-2216 (Roxadustat)
Disclaimer: Publicly available preclinical data for a drug candidate designated "FG-2101" is not available. This technical guide provides a comprehensive overview of the preclinical efficacy of FG-2216 (also known as Rox...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: Publicly available preclinical data for a drug candidate designated "FG-2101" is not available. This technical guide provides a comprehensive overview of the preclinical efficacy of FG-2216 (also known as Roxadustat), a structurally and functionally related compound from the same developer, FibroGen, Inc. FG-2216 is a potent, orally active inhibitor of hypoxia-inducible factor (HIF) prolyl-hydroxylase, which has been extensively studied in preclinical models of anemia.
Executive Summary
FG-2216 is an inhibitor of HIF prolyl-hydroxylase domain (PHD) enzymes, specifically targeting PHD2 with an IC50 of 3.9 μM[1][2]. By inhibiting these enzymes, FG-2216 stabilizes HIF-α subunits, leading to the transcriptional activation of HIF-responsive genes, most notably erythropoietin (EPO)[3][4]. This mechanism effectively mimics the body's natural response to hypoxia, stimulating the production of red blood cells (erythropoiesis). Preclinical studies in various animal models, including mice, rats, and non-human primates, have demonstrated the potent, dose-dependent efficacy of FG-2216 in increasing endogenous EPO levels, promoting erythropoiesis, and correcting anemia in various pathological states[5].
Mechanism of Action: The HIF Pathway
Under normal oxygen conditions (normoxia), HIF-α subunits are hydroxylated by PHD enzymes. This modification allows the von Hippel-Lindau (VHL) protein to bind, leading to the ubiquitination and subsequent degradation of HIF-α in the proteasome. In hypoxic conditions, or with the administration of a PHD inhibitor like FG-2216, the hydroxylation of HIF-α is prevented. This allows HIF-α to accumulate, translocate to the nucleus, and form a heterodimer with HIF-β. This complex then binds to hypoxia-response elements (HREs) on target genes, initiating their transcription. Key target genes involved in erythropoiesis include EPO and genes involved in iron absorption and mobilization.
The Therapeutic Potential of FG-2101 in Infectious Diseases: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Executive Summary FG-2101 is a first-in-class, non-hydroxamate small molecule inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (L...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
FG-2101 is a first-in-class, non-hydroxamate small molecule inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a clinically validated and essential enzyme in the biosynthesis of the outer membrane of Gram-negative bacteria. Developed by Blacksmith Medicines, FG-2101 is a prodrug of the active compound FG-960 and is being developed for both intravenous and oral administration to treat serious and drug-resistant Gram-negative infections, including complicated urinary tract infections (cUTIs). Preclinical data demonstrate potent in vitro activity against a broad range of clinically relevant Enterobacterales, including multidrug-resistant strains, and efficacy in in vivo models of infection. Having completed Investigational New Drug (IND)-enabling studies, FG-2101 is positioned to enter human clinical trials.
Introduction
The rise of antimicrobial resistance (AMR) poses a significant threat to global health, with Gram-negative pathogens being a particular concern due to their intrinsic and acquired resistance mechanisms. The enzyme LpxC, which catalyzes the first committed step in the biosynthesis of lipid A—an essential component of the lipopolysaccharide (LPS) in the outer membrane of Gram-negative bacteria—is a highly attractive target for novel antibiotics.[1][2] LpxC is highly conserved across Gram-negative species but is absent in Gram-positive bacteria and humans, suggesting a targeted spectrum of activity and a favorable safety profile.[1][2]
Previous efforts to develop LpxC inhibitors have been hampered by limitations of the chemical scaffolds used, particularly those based on hydroxamic acids, which have been associated with poor drug-like properties and off-target toxicities.[1][2][3] FG-2101 emerges from a novel drug discovery approach leveraging a proprietary platform focused on metalloenzyme inhibitors to identify a distinct, non-hydroxamate chemical class.[1][2][3] This technical guide provides a comprehensive overview of the preclinical data supporting the therapeutic potential of FG-2101.
Mechanism of Action
FG-2101 is a prodrug designed for enhanced solubility and is rapidly converted in vivo to its active form, FG-960.[4] FG-960 selectively targets and inhibits the zinc-dependent metalloenzyme LpxC.[1][2] By inhibiting LpxC, FG-960 blocks the biosynthesis of lipid A, leading to a disruption of the outer membrane integrity of Gram-negative bacteria. This disruption ultimately results in bacterial cell death. The targeted action against LpxC is expected to spare the Gram-positive bacteria of the gut microbiome, potentially reducing the risk of opportunistic infections such as those caused by C. difficile.[1][2]
Caption: Mechanism of action of the prodrug FG-2101.
In Vitro Activity
The in vitro activity of the active molecule, FG-960, has been characterized through enzymatic assays and antimicrobial susceptibility testing against a range of Gram-negative pathogens.
Enzymatic Inhibition
FG-960 demonstrates potent inhibition of the LpxC enzyme from various Gram-negative species.
Target Enzyme
IC₅₀ (nM)
E. coli LpxC
1.1
Table 1: Inhibitory Concentration (IC₅₀) of FG-960 against LpxC.
Antimicrobial Susceptibility
FG-960 has shown potent activity against a large panel of contemporary clinical isolates of Enterobacterales, including strains resistant to other classes of antibiotics such as extended-spectrum beta-lactamase (ESBL)-producing and carbapenem-resistant Enterobacteriaceae (CRE).[5]
Bacterial Species
MIC₉₀ (µg/mL)
Escherichia coli
1
Klebsiella pneumoniae
4
Enterobacter cloacae
4
Proteus mirabilis
4
Table 2: Minimum Inhibitory Concentration (MIC₉₀) of FG-960 against key Enterobacterales species. [4]
In Vivo Efficacy
The therapeutic potential of FG-2101 has been evaluated in preclinical models of Gram-negative bacterial infections.
Mouse Model of Complicated Urinary Tract Infection (cUTI)
In a mouse model of cUTI, both intravenous and oral administration of FG-2101 demonstrated significant efficacy in reducing bacterial burden.
Parameter
Value
Animal Model
Mouse
Infection Type
Complicated Urinary Tract Infection (cUTI)
Pathogen
Klebsiella pneumoniae BAA-1705 (a carbapenemase-producing, fluoroquinolone-resistant clinical isolate)
Route of Infection
Transurethral administration
Treatment
FG-2101
Administration
Intravenous (IV) and Oral (PO)
Outcome
Efficacious in reducing bacterial load in multiple infection models.[4][5]
Table 3: Summary of In Vivo Efficacy in a Mouse cUTI Model.
Experimental Protocols
The following are descriptions of the key experimental designs based on available information.
LpxC Enzymatic Inhibition Assay
A detailed protocol for the LpxC enzymatic inhibition assay is not publicly available. However, such assays typically involve incubating the purified LpxC enzyme with its substrate (UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine) in the presence of varying concentrations of the inhibitor (FG-960). The enzyme activity is measured, often through a coupled assay that detects the product formation, and the IC₅₀ value is calculated as the concentration of the inhibitor that reduces enzyme activity by 50%.
Minimum Inhibitory Concentrations (MICs) are determined using broth microdilution methods, generally following the guidelines of the Clinical and Laboratory Standards Institute (CLSI).
Bacterial Strains: A panel of clinical isolates is cultured on appropriate agar (B569324) plates.
Inoculum Preparation: Bacterial colonies are suspended in a saline solution or broth to achieve a standardized turbidity (e.g., 0.5 McFarland standard). This suspension is then diluted to the final inoculum density.
Assay Plates: 96-well microtiter plates are prepared with serial twofold dilutions of FG-960 in cation-adjusted Mueller-Hinton broth.
Inoculation: Each well is inoculated with the prepared bacterial suspension.
Incubation: Plates are incubated at 35-37°C for 16-20 hours.
Reading Results: The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth. The MIC₉₀ is the concentration at which 90% of the tested isolates are inhibited.
Author: BenchChem Technical Support Team. Date: December 2025
For Research Use Only. Not for use in diagnostic procedures.
Introduction
FG-2101 is a pioneering, first-in-class, non-hydroxamate inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC).[1] LpxC is a zinc-dependent metalloenzyme that is exclusive to Gram-negative bacteria and plays a crucial role in the biosynthesis of lipopolysaccharide (LPS), an essential component of the bacterial outer membrane.[2][3] By targeting LpxC, FG-2101 effectively inhibits the production of Lipid A, the hydrophobic anchor of LPS, leading to bacterial cell death.[4] This novel mechanism of action makes FG-2101 a promising candidate for the treatment of infections caused by multidrug-resistant Gram-negative pathogens. FG-2101 is a prodrug that is converted to its active form, FG-960, in vivo.
These application notes provide an overview of the in vitro experimental protocols for the characterization of FG-2101 and its active form, FG-960.
Data Presentation
Table 1: LpxC Enzymatic Inhibition
Compound
Target Enzyme
IC50 (nM)
FG-2101
LpxC
~1 - 1.1
Note: The IC50 value represents the concentration of the inhibitor required to reduce the enzymatic activity of LpxC by 50%.
Note: MIC90 is the minimum concentration of the drug that inhibits the growth of 90% of the tested bacterial strains. FG-2101 has also demonstrated activity against a range of other Enterobacterales, including Citrobacter, Salmonella, Shigella, and Campylobacter spp., as well as biothreat pathogens such as Francisella tularensis and Yersinia pestis.
Table 3: Selectivity Profile
Compound
Selectivity vs. other bacterial and human metalloenzymes
FG-2101
>10,000-fold
Note: This high selectivity indicates a low potential for off-target effects.
Experimental Protocols
LpxC Enzyme Inhibition Assay
This protocol is a representative method for determining the half-maximal inhibitory concentration (IC50) of FG-2101 against the LpxC enzyme. A fluorescence-based assay is a common and sensitive method for this purpose.
Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl, 0.01% Tween-20)
Fluorescamine or a fluorescently labeled substrate analog
96-well black microplates
Fluorescence microplate reader
Procedure:
Prepare a serial dilution of FG-2101 in the assay buffer.
In a 96-well black microplate, add the LpxC enzyme and the diluted FG-2101.
Incubate the enzyme and inhibitor mixture for a predetermined period (e.g., 15-30 minutes) at room temperature to allow for binding.
Initiate the enzymatic reaction by adding the LpxC substrate to each well.
Allow the reaction to proceed for a specific time (e.g., 30-60 minutes) at a controlled temperature (e.g., 37°C).
Stop the reaction (the method will depend on the detection reagent).
Add the fluorescent detection reagent (e.g., fluorescamine, which reacts with the product of the LpxC reaction).
Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths.
Calculate the percentage of inhibition for each concentration of FG-2101 relative to a no-inhibitor control.
Plot the percentage of inhibition against the logarithm of the FG-2101 concentration and fit the data to a dose-response curve to determine the IC50 value.
This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of the active form of FG-2101, FG-960, against various Gram-negative bacteria using the broth microdilution method, following Clinical and Laboratory Standards Institute (CLSI) guidelines.
Materials:
FG-960
Gram-negative bacterial strains (e.g., E. coli, K. pneumoniae, P. aeruginosa)
Cation-adjusted Mueller-Hinton Broth (CAMHB)
96-well sterile microplates
Bacterial inoculum standardized to 0.5 McFarland
Spectrophotometer
Procedure:
Prepare a serial two-fold dilution of FG-960 in CAMHB in a 96-well microplate.
Prepare a bacterial inoculum and adjust its turbidity to a 0.5 McFarland standard (approximately 1.5 x 108 CFU/mL).
Dilute the bacterial inoculum in CAMHB to achieve a final concentration of approximately 5 x 105 CFU/mL in each well of the microplate.
Inoculate each well of the microplate containing the diluted FG-960 with the bacterial suspension. Include a growth control (no drug) and a sterility control (no bacteria).
Incubate the microplates at 35-37°C for 16-20 hours in ambient air.
After incubation, visually inspect the plates for bacterial growth (turbidity).
The MIC is defined as the lowest concentration of FG-960 that completely inhibits visible growth of the bacteria.
Metalloenzyme Selectivity Profiling
To assess the selectivity of FG-2101, its inhibitory activity is tested against a panel of other metalloenzymes. This is crucial to ensure that the compound does not promiscuously inhibit other essential host or bacterial enzymes.
Materials:
FG-2101
A panel of purified human and bacterial metalloenzymes (e.g., matrix metalloproteinases (MMPs), carbonic anhydrases, other zinc-dependent hydrolases)
Specific substrates for each enzyme in the panel
Appropriate assay buffers for each enzyme
Detection reagents for each enzyme assay
96-well microplates
Plate reader (spectrophotometer or fluorometer, depending on the assay)
Procedure:
For each metalloenzyme in the panel, perform an enzyme inhibition assay similar to the one described for LpxC.
Test FG-2101 at a range of concentrations against each enzyme.
Determine the IC50 value of FG-2101 for each off-target enzyme.
Calculate the selectivity index by dividing the IC50 value for the off-target enzyme by the IC50 value for LpxC. A high selectivity index indicates that the compound is significantly more potent against its intended target.
Visualizations
Caption: Lipid A Biosynthesis Pathway and the inhibitory action of FG-2101 on LpxC.
Caption: In Vitro Experimental Workflow for the Characterization of FG-2101.
Application Notes and Protocols for FG-2101 in a Laboratory Setting
For Researchers, Scientists, and Drug Development Professionals Introduction FG-2101 is a novel, investigational, non-hydroxamate inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a cruc...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
FG-2101 is a novel, investigational, non-hydroxamate inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a crucial zinc-dependent metalloenzyme in the biosynthetic pathway of lipopolysaccharide (LPS).[1][2][3] LPS is an essential component of the outer membrane of Gram-negative bacteria. The inhibition of LpxC disrupts this membrane, leading to potent bactericidal activity.[1][3] FG-2101 is a prodrug that is rapidly converted in vivo to its active form, FG-960. This document provides detailed application notes and protocols for the use of FG-2101 in a laboratory setting to evaluate its antibacterial properties.
Mechanism of Action
FG-2101 targets LpxC, the enzyme responsible for the first committed step in the biosynthesis of Lipid A, the hydrophobic anchor of LPS. By inhibiting LpxC, FG-2101 effectively halts the production of LPS, which is vital for the structural integrity of the outer membrane of Gram-negative bacteria. This disruption leads to increased membrane permeability and subsequent cell death. A key advantage of this mechanism is its specificity for Gram-negative bacteria, as LpxC is not present in Gram-positive bacteria or human cells, potentially sparing the host's beneficial microbiome.
Caption: FG-2101 Mechanism of Action.
Quantitative Data Summary
The following tables summarize the key quantitative data reported for FG-2101 and its active form, FG-960.
Compound
Target
IC50
Reference
FG-960
LpxC
~1 nM
FG-960
LpxC
1.1 nM
Organism
MIC90 (µg/mL) of FG-960
Reference
Escherichia coli
1
Klebsiella pneumoniae
4
Enterobacter cloacae
4
Proteus mirabilis
4
Experimental Protocols
LpxC Enzyme Inhibition Assay
This protocol is designed to determine the in vitro inhibitory activity of FG-960 (the active form of FG-2101) against the LpxC enzyme.
This protocol determines the minimum concentration of FG-2101 required to inhibit the visible growth of a bacterial strain.
Materials:
FG-2101
Gram-negative bacterial strains (e.g., E. coli, K. pneumoniae)
Cation-adjusted Mueller-Hinton Broth (CAMHB)
96-well microtiter plates
Bacterial inoculum standardized to 0.5 McFarland
Incubator (35°C ± 2°C)
Spectrophotometer or plate reader
Procedure:
Prepare a stock solution of FG-2101 in a suitable solvent (e.g., DMSO).
In a 96-well plate, perform a serial two-fold dilution of FG-2101 in CAMHB.
Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 105 CFU/mL in each well.
Inoculate each well (except for a sterility control well) with the bacterial suspension. Include a growth control well (no drug).
Incubate the plate at 35°C ± 2°C for 16-20 hours.
Determine the MIC by visual inspection for the lowest concentration of FG-2101 that shows no visible turbidity or by measuring the optical density at 600 nm.
In Vivo Murine Sepsis Model
This protocol evaluates the in vivo efficacy of FG-2101 in a murine model of bacterial sepsis.
Materials:
FG-2101
Pathogenic Gram-negative bacterial strain
6-8 week old mice (e.g., BALB/c)
Saline
Vehicle for FG-2101 administration (appropriate for oral or intravenous route)
Syringes and needles
Procedure:
Prepare a bacterial inoculum of the desired strain in saline to a predetermined lethal or sub-lethal dose.
Induce infection in mice via intraperitoneal (IP) injection of the bacterial suspension.
At a specified time post-infection (e.g., 1-2 hours), administer FG-2101 to the treatment group of mice via the desired route (oral or intravenous). Administer the vehicle to the control group.
Monitor the mice for a set period (e.g., 7 days) for survival and clinical signs of illness.
Alternatively, at a specific time point post-treatment, euthanize a subset of mice and collect blood and/or organs (e.g., spleen, liver) for bacterial load determination by plating serial dilutions of tissue homogenates.
Compare the survival rates and/or bacterial burden between the FG-2101 treated group and the vehicle control group.
Assessment of Bacterial Outer Membrane Integrity
This protocol assesses the effect of FG-2101 on the integrity of the bacterial outer membrane using the N-Phenyl-1-naphthylamine (NPN) uptake assay.
Materials:
FG-2101
Gram-negative bacterial strain
HEPES buffer (5 mM, pH 7.2)
NPN solution (e.g., 10 µM in HEPES buffer)
96-well black microtiter plates
Fluorometer
Procedure:
Grow the bacterial culture to mid-log phase and wash the cells with HEPES buffer.
Resuspend the bacterial cells in HEPES buffer to a specific optical density (e.g., OD600 of 0.5).
Add the bacterial suspension to the wells of a black 96-well plate.
Add varying concentrations of FG-2101 to the wells.
Add NPN solution to each well.
Immediately measure the fluorescence intensity (Excitation: 350 nm, Emission: 420 nm) over time.
An increase in fluorescence intensity indicates the uptake of NPN due to a compromised outer membrane.
In Vivo Pharmacokinetic Analysis of FG-2101 and FG-960
This protocol outlines a method for the simultaneous quantification of the prodrug FG-2101 and its active metabolite FG-960 in plasma samples from treated animals using LC-MS/MS.
Materials:
Plasma samples from animals treated with FG-2101
FG-2101 and FG-960 analytical standards
Internal standard (IS)
Acetonitrile
Formic acid
Water (LC-MS grade)
LC-MS/MS system
Procedure:
Sample Preparation:
Thaw plasma samples on ice.
To 50 µL of plasma, add the internal standard.
Precipitate proteins by adding 200 µL of cold acetonitrile.
Vortex and centrifuge at high speed to pellet the precipitated proteins.
Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.
Reconstitute the residue in the mobile phase for LC-MS/MS analysis.
LC-MS/MS Analysis:
Chromatography: Use a C18 reverse-phase column.
Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in acetonitrile).
Mass Spectrometry: Operate the mass spectrometer in positive ion mode using multiple reaction monitoring (MRM) to detect the specific precursor-to-product ion transitions for FG-2101, FG-960, and the internal standard.
Data Analysis:
Construct calibration curves for FG-2101 and FG-960 using the analytical standards.
Quantify the concentrations of FG-2101 and FG-960 in the plasma samples by comparing their peak area ratios to the internal standard against the calibration curves.
Plot the plasma concentration-time profiles for both the prodrug and the active metabolite.
FG-2101: Application Notes and Protocols for Preclinical Research
For Researchers, Scientists, and Drug Development Professionals Introduction FG-2101 is a novel, first-in-class, non-hydroxamate inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a zinc-...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
FG-2101 is a novel, first-in-class, non-hydroxamate inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a zinc-dependent metalloenzyme essential for the biosynthesis of lipopolysaccharide (LPS) in most Gram-negative bacteria.[1][2][3][4] By targeting LpxC, FG-2101 disrupts the integrity of the bacterial outer membrane, leading to potent bactericidal activity against a wide range of Gram-negative pathogens, including multidrug-resistant strains.[5][6] Developed by Blacksmith Medicines, FG-2101 is a phosphate (B84403) prodrug engineered to overcome the solubility limitations of its parent compound, enabling both intravenous (IV) and oral administration.[7] This document provides detailed application notes and protocols for the preclinical experimental use of FG-2101.
Data Presentation
Solubility Profile
As a phosphate prodrug, FG-2101 exhibits significantly enhanced aqueous solubility compared to its active parent molecule.[7][8] This property is crucial for its formulation for both intravenous and oral routes of administration. While specific quantitative solubility data from the manufacturer is not publicly available, the nature of phosphate prodrugs suggests high solubility in aqueous buffers.
Solvent/Vehicle
Expected Solubility
Notes
Water for Injection (WFI)
High
Suitable for IV formulations. Phosphate prodrugs are designed to be water-soluble.
Phosphate-Buffered Saline (PBS)
High
Suitable for in vitro and in vivo preparations. The salt concentration may affect solubility.
Can be used as a vehicle for oral gavage administration in in vivo studies.
In Vitro Activity
FG-2101 demonstrates potent, nanomolar-level inhibitory activity against the LpxC enzyme and exhibits robust antibacterial efficacy against a variety of Gram-negative bacteria.
FG-2101 targets the LpxC enzyme, a crucial component of the lipopolysaccharide (LPS) biosynthesis pathway in Gram-negative bacteria. LPS is a major structural component of the outer membrane, essential for bacterial viability and protection against environmental stresses and certain antibiotics. By inhibiting LpxC, FG-2101 blocks the synthesis of Lipid A, the hydrophobic anchor of LPS, leading to the disruption of the outer membrane and subsequent bacterial cell death.
Caption: Mechanism of action of FG-2101.
Experimental Protocols
In Vitro Experimentation
1. Preparation of Stock Solutions
Materials:
FG-2101 powder
Sterile, nuclease-free dimethyl sulfoxide (DMSO) or sterile water for injection (WFI)
Aseptically weigh the desired amount of FG-2101 powder.
To prepare a 10 mM stock solution, dissolve FG-2101 in the appropriate volume of DMSO or WFI. For example, for a compound with a molecular weight of 500 g/mol , dissolve 5 mg in 1 mL of solvent.
Vortex thoroughly until the compound is completely dissolved.
Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
Store the stock solutions at -20°C or -80°C for long-term storage.
2. Minimum Inhibitory Concentration (MIC) Assay
This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for broth microdilution.
Materials:
Cation-adjusted Mueller-Hinton Broth (CAMHB)
Sterile 96-well microtiter plates
Bacterial strains of interest
FG-2101 stock solution
Positive control antibiotic (e.g., meropenem, ciprofloxacin)
Sterile saline or PBS
Protocol:
Prepare a bacterial inoculum by suspending several colonies from a fresh agar (B569324) plate in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).
Dilute the bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the assay wells.
Prepare serial two-fold dilutions of the FG-2101 stock solution in CAMHB in the 96-well plate. The final volume in each well should be 50 µL.
Add 50 µL of the diluted bacterial inoculum to each well containing the drug dilution.
Include a growth control well (bacteria in broth without antibiotic) and a sterility control well (broth only).
Incubate the plates at 37°C for 16-20 hours.
The MIC is the lowest concentration of FG-2101 that completely inhibits visible bacterial growth.
Caption: Workflow for MIC determination.
In Vivo Experimentation
1. Preparation of Dosing Solutions
For Intravenous (IV) Administration:
Based on the desired dose and the concentration of the stock solution, calculate the required volume of FG-2101.
Aseptically dilute the stock solution in sterile water for injection (WFI) or 5% dextrose in water (D5W) to the final desired concentration.
Ensure the solution is clear and free of precipitates before administration.
For Oral (PO) Gavage Administration:
Dilute the FG-2101 stock solution in an appropriate vehicle such as sterile water or 0.5% methylcellulose in water.
If the compound does not fully dissolve, ensure it is a homogenous suspension by vortexing or sonicating before each administration.
2. Murine Systemic Infection Model (Sepsis)
This is a representative protocol and should be adapted based on the specific pathogen and research question.
Materials:
Specific pathogen-free mice (e.g., C57BL/6 or BALB/c, 6-8 weeks old)
Bacterial strain of interest
FG-2101 dosing solution
Vehicle control solution
Positive control antibiotic
Sterile saline
Anesthetic (e.g., isoflurane)
Syringes and needles for infection and dosing
Protocol:
Acclimatize mice for at least 3 days before the experiment.
Prepare a mid-logarithmic phase culture of the bacterium and dilute it in sterile saline to the desired infectious dose (e.g., 1 x 10⁷ CFU/mouse).
Induce systemic infection by intraperitoneal (IP) injection of the bacterial suspension.
At a predetermined time post-infection (e.g., 1-2 hours), randomize mice into treatment groups:
Group 1: Vehicle control (IV or PO)
Group 2: FG-2101 (low dose, IV or PO)
Group 3: FG-2101 (high dose, IV or PO)
Group 4: Positive control antibiotic
Administer the treatments as a single dose or multiple doses over a specified period.
Monitor the mice for signs of morbidity and mortality at least twice daily for up to 7 days.
The primary endpoint is typically survival. Secondary endpoints can include bacterial load in blood or organs at specific time points.
Caption: Workflow for a murine systemic infection model.
Concluding Remarks
FG-2101 represents a promising new class of antibiotics for the treatment of serious Gram-negative infections. Its novel mechanism of action, potent bactericidal activity, and favorable solubility profile make it a valuable tool for researchers in the field of infectious diseases and drug development. The protocols provided herein offer a foundation for the preclinical evaluation of FG-2101. It is recommended that researchers optimize these protocols based on their specific experimental needs and institutional guidelines for animal care and use.
In Vitro Assays for Testing Prolyl Hydroxylase Inhibitor Activity
A Note on FG-2101: Initial research indicates that FG-2101 is a novel non-hydroxamate inhibitor of LpxC, an enzyme essential for the synthesis of the outer membrane of Gram-negative bacteria.[1][2][3] It is being develop...
Author: BenchChem Technical Support Team. Date: December 2025
A Note on FG-2101: Initial research indicates that FG-2101 is a novel non-hydroxamate inhibitor of LpxC, an enzyme essential for the synthesis of the outer membrane of Gram-negative bacteria.[1][2][3] It is being developed as an antibiotic for the treatment of drug-resistant Gram-negative infections.[1][2] The following application notes and protocols are for in vitro assays designed to test the activity of prolyl hydroxylase (PHD) inhibitors, which stabilize Hypoxia-Inducible Factor-1 alpha (HIF-1α) and induce erythropoietin (EPO) production. While these assays are not the primary application for an LpxC inhibitor like FG-2101, they are presented here as a comprehensive guide for researchers, scientists, and drug development professionals working with PHD inhibitors.
Prolyl Hydroxylase (PHD) Enzymatic Activity Assay
This assay directly measures the enzymatic activity of PHDs and the inhibitory potential of test compounds. A common method is a colorimetric assay that measures the consumption of the co-substrate α-ketoglutarate.[4]
Signaling Pathway
Caption: Enzymatic reaction catalyzed by Prolyl Hydroxylase (PHD).
Experimental Workflow
Caption: Workflow for the colorimetric PHD enzymatic activity assay.
Protocol: α-Ketoglutarate Consumption Assay
Objective: To determine the IC₅₀ of a test compound for PHD2 inhibition.
Application Notes and Protocols for Testing FG-2101 in Animal Models of Infection
For Researchers, Scientists, and Drug Development Professionals Introduction FG-2101 is a first-in-class, non-hydroxamate inhibitor of UDP-3-O-(R-3-hydroxyacyl)-N-acetylglucosamine deacetylase (LpxC), a zinc-dependent me...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
FG-2101 is a first-in-class, non-hydroxamate inhibitor of UDP-3-O-(R-3-hydroxyacyl)-N-acetylglucosamine deacetylase (LpxC), a zinc-dependent metalloenzyme essential for the biosynthesis of the lipid A component of lipopolysaccharide (LPS) in Gram-negative bacteria.[1][2] As a prodrug, FG-2101 is converted in vivo to its active form, FG-960, which exhibits potent and selective activity against a range of Gram-negative pathogens, including multidrug-resistant strains.[3] The selective inhibition of LpxC, an enzyme absent in Gram-positive bacteria and humans, offers a targeted therapeutic approach with the potential to spare the host's beneficial microbiome.[1][2]
These application notes provide a summary of the available preclinical data for FG-2101 and its active form FG-960, along with detailed protocols for evaluating its efficacy in established murine models of urinary tract infection and sepsis.
Mechanism of Action
FG-2101 acts by inhibiting LpxC, the enzyme that catalyzes the first committed step in the Raetz pathway of lipid A biosynthesis. Lipid A is the hydrophobic anchor of LPS, a major component of the outer membrane of Gram-negative bacteria that is crucial for their structural integrity and survival. By blocking this pathway, FG-2101 disrupts the outer membrane, leading to bacterial cell death.
Mechanism of action of FG-2101.
In Vitro Activity of FG-960
FG-960, the active metabolite of FG-2101, has demonstrated potent in vitro activity against a panel of clinically relevant Gram-negative bacteria.
FG-2101 has been shown to be efficacious in multiple animal models of Gram-negative infection via both intravenous (IV) and oral (PO) routes of administration.[1][4] The following are detailed protocols for establishing murine models of urinary tract infection and sepsis to test the efficacy of FG-2101.
Murine Model of Urinary Tract Infection (UTI)
This model is designed to assess the efficacy of FG-2101 in treating a localized Gram-negative bacterial infection.
Materials:
Animals: Female C57BL/6 mice, 6-8 weeks old.
Bacterial Strain: Uropathogenic Escherichia coli (UPEC), e.g., CFT073 or a clinical isolate.
Inoculum Preparation:
Culture UPEC in Luria-Bertani (LB) broth overnight at 37°C with shaking.
Pellet the bacteria by centrifugation and wash twice with sterile phosphate-buffered saline (PBS).
Resuspend the pellet in sterile PBS to a final concentration of approximately 1-2 x 108 colony-forming units (CFU)/mL.
FG-2101 Formulation: Prepare a solution or suspension of FG-2101 in a suitable vehicle (e.g., 0.5% methylcellulose) for oral gavage or sterile saline for intravenous injection.
Anesthetic: Isoflurane or a ketamine/xylazine cocktail.
Anesthesia: Anesthetize the mice using a preferred and approved method.
Catheterization: Gently insert a sterile, lubricated catheter through the urethra into the bladder.
Infection: Instill 50 µL of the UPEC suspension directly into the bladder via the catheter.
Treatment: At a designated time post-infection (e.g., 2 hours), administer FG-2101 or vehicle control via the desired route (IV or PO). A typical dosing regimen might be once or twice daily for 2-3 days.
Monitoring: Observe the mice daily for clinical signs of infection (e.g., weight loss, lethargy, ruffled fur).
Euthanasia and Tissue Harvest: At the study endpoint (e.g., 48 hours post-infection), euthanize the mice. Aseptically remove the bladder and kidneys.
Bacterial Load Determination: Homogenize the tissues in sterile PBS. Perform serial dilutions of the homogenates and plate on LB agar. Incubate the plates overnight at 37°C and count the colonies to determine the CFU per gram of tissue.
Expected Outcomes:
A significant reduction in the bacterial load (CFU/g) in the bladder and kidneys of mice treated with FG-2101 compared to the vehicle-treated control group would indicate efficacy.
Murine Model of Sepsis
This model is used to evaluate the efficacy of FG-2101 in treating a systemic Gram-negative bacterial infection.
Materials:
Animals: Male or female C57BL/6 mice, 8-10 weeks old.
Resuspend in sterile PBS to a concentration that will induce sepsis when injected intraperitoneally (IP). The exact CFU count should be determined empirically but is typically around 1 x 107 to 1 x 108 CFU per mouse.
FG-2101 Formulation: As described for the UTI model.
Experimental Workflow:
Murine sepsis model workflow.
Procedure:
Infection: Inject the bacterial suspension intraperitoneally into the mice.
Treatment: Administer FG-2101 or vehicle control at a specified time post-infection (e.g., 1-2 hours).
Monitoring:
Survival: Monitor the mice at least twice daily for signs of sepsis and record survival over a period of 7-10 days.
Bacteremia (Optional): At various time points post-treatment, collect small volumes of blood from the tail vein, perform serial dilutions, and plate on LB agar to quantify the bacterial load in the blood.
Endpoint: The primary endpoint is typically survival. A significant increase in the survival rate of the FG-2101-treated group compared to the control group indicates efficacy. If bacteremia is assessed, a reduction in blood CFU counts would also demonstrate efficacy.
Pharmacokinetics
In preclinical studies, FG-2101, administered intravenously or orally, was shown to be rapidly converted to its active form, FG-960.[3] A study in dogs demonstrated that a 25 mg/kg dose of FG-2101 resulted in efficient conversion to FG-960.[3] Further pharmacokinetic studies in relevant animal models are recommended to establish key parameters such as bioavailability, half-life, and tissue distribution to optimize dosing regimens for efficacy studies.
Safety and Tolerability
Preclinical studies have indicated that FG-2101 is well-tolerated and does not exhibit the cardiovascular toxicity that has been observed with some previous hydroxamate-based LpxC inhibitors.[3]
Conclusion
FG-2101 represents a promising new class of antibiotics for the treatment of serious Gram-negative infections. The provided protocols for murine models of UTI and sepsis offer a robust framework for the in vivo evaluation of FG-2101's efficacy. Researchers should adapt these general protocols to their specific experimental needs, including the selection of bacterial strains and the optimization of treatment regimens. Careful documentation of all experimental parameters and outcomes is crucial for the successful preclinical development of this novel therapeutic agent.
Application Notes and Protocols for Evaluating the Cytotoxicity of FG-2101
For Researchers, Scientists, and Drug Development Professionals Introduction FG-2101 is a novel, first-in-class, non-hydroxamate inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a zinc-...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
FG-2101 is a novel, first-in-class, non-hydroxamate inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a zinc-dependent metalloenzyme essential for the biosynthesis of lipopolysaccharide (LPS) in Gram-negative bacteria.[1][2][3] By inhibiting LpxC, FG-2101 disrupts the outer membrane integrity of these bacteria, leading to potent bactericidal activity.[4] A key advantage of FG-2101 is its high selectivity for the bacterial enzyme over human metalloenzymes, suggesting a favorable safety profile compared to previous hydroxamate-based LpxC inhibitors that were associated with off-target toxicities.[4][5] Preclinical studies have indicated that FG-2101 lacks cardiovascular toxicity, a significant concern with earlier compounds.[5]
These application notes provide detailed protocols for a panel of cell-based assays to evaluate the in vitro cytotoxicity of FG-2101 in relevant human cell lines. The selection of these assays and cell lines is designed to provide a comprehensive assessment of potential cytotoxic effects on key organ systems, including the liver, vascular endothelium, and kidneys.
Mechanism of Action of FG-2101
FG-2101 selectively targets the LpxC enzyme in Gram-negative bacteria. LpxC is a crucial enzyme in the lipid A biosynthetic pathway, which is the hydrophobic anchor of LPS. By inhibiting LpxC, FG-2101 prevents the formation of lipid A and, consequently, LPS, leading to the disruption of the bacterial outer membrane and cell death. The high selectivity of FG-2101 for bacterial LpxC over human metalloenzymes is a key feature that is anticipated to result in a low cytotoxicity profile in human cells.[4]
Mechanism of Action of FG-2101.
Recommended Cell-Based Assays for Cytotoxicity Evaluation
A multi-parametric approach is recommended to assess the potential cytotoxicity of FG-2101. This involves evaluating cell viability, membrane integrity, and metabolic activity in a panel of human cell lines representing key target organs.
1. Cell Viability Assays:
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: Measures the metabolic activity of viable cells.
CellTiter-Glo® Luminescent Cell Viability Assay: Quantifies ATP, an indicator of metabolically active cells.
2. Membrane Integrity Assays:
Lactate (B86563) Dehydrogenase (LDH) Release Assay: Measures the release of LDH from cells with damaged plasma membranes.
Selection of Human Cell Lines
To assess the organ-specific cytotoxicity of a systemically administered antibiotic like FG-2101, the following human cell lines are recommended:
HepG2 (Human Liver Carcinoma Cell Line): A well-established model for assessing drug-induced hepatotoxicity.
HUVEC (Human Umbilical Vein Endothelial Cells): A primary cell model to evaluate potential effects on the vascular endothelium.
Human Renal Proximal Tubule Epithelial Cells (RPTEC): To assess potential nephrotoxicity, a known concern for some classes of antibiotics.
Data Presentation
While specific preclinical cytotoxicity data for FG-2101 in human cell lines is not publicly available, the following tables provide a template for how to structure and present the results from the described assays. The values presented are for illustrative purposes only.
Table 1: Cytotoxicity of FG-2101 in HepG2 Cells (72-hour exposure)
Assay Type
Endpoint
IC50 (µM)
Cell Viability
MTT
> 100
Cell Viability
CellTiter-Glo®
> 100
Membrane Integrity
LDH Release
> 100
Table 2: Cytotoxicity of FG-2101 in HUVEC (72-hour exposure)
Assay Type
Endpoint
IC50 (µM)
Cell Viability
MTT
> 100
Cell Viability
CellTiter-Glo®
> 100
Membrane Integrity
LDH Release
> 100
Table 3: Cytotoxicity of FG-2101 in RPTEC (72-hour exposure)
Assay Type
Endpoint
IC50 (µM)
Cell Viability
MTT
> 100
Cell Viability
CellTiter-Glo®
> 100
Membrane Integrity
LDH Release
> 100
Experimental Protocols
The following are detailed protocols for the recommended cytotoxicity assays.
Protocol 1: MTT Assay for Cell Viability
Principle:
This colorimetric assay measures the reduction of the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals by mitochondrial succinate (B1194679) dehydrogenase in metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.
Materials:
HepG2, HUVEC, or RPTEC cells
Complete cell culture medium
FG-2101 stock solution (in DMSO)
MTT solution (5 mg/mL in PBS)
Solubilization solution (e.g., 10% SDS in 0.01 M HCl)
96-well clear flat-bottom plates
Microplate reader
Procedure:
Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.
Compound Treatment: Prepare serial dilutions of FG-2101 in complete culture medium. The final DMSO concentration should not exceed 0.5%. Replace the medium in the wells with 100 µL of the FG-2101 dilutions. Include vehicle control (medium with DMSO) and untreated control wells.
Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.
MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.
Solubilization: Add 100 µL of solubilization solution to each well and incubate overnight at 37°C to dissolve the formazan crystals.
Readout: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.
Principle:
This homogeneous assay measures the amount of ATP present, which is an indicator of metabolically active cells. The luciferase-based reaction generates a luminescent signal that is proportional to the amount of ATP.
Materials:
HepG2, HUVEC, or RPTEC cells
Complete cell culture medium
FG-2101 stock solution (in DMSO)
CellTiter-Glo® Reagent
96-well opaque-walled plates
Luminometer
Procedure:
Cell Seeding: Seed cells in a 96-well opaque-walled plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.
Compound Treatment: Prepare serial dilutions of FG-2101 in complete culture medium. The final DMSO concentration should not exceed 0.5%. Add 100 µL of the FG-2101 dilutions to the wells. Include vehicle control and untreated control wells.
Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.
Reagent Addition: Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature. Add 100 µL of CellTiter-Glo® Reagent to each well.
Signal Stabilization: Mix the contents on a plate shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Readout: Measure the luminescence using a luminometer.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.
CellTiter-Glo® Assay Workflow.
Protocol 3: LDH Release Assay for Membrane Integrity
Principle:
This assay quantifies the release of the cytosolic enzyme lactate dehydrogenase (LDH) into the culture medium upon plasma membrane damage. The amount of LDH released is proportional to the number of dead or damaged cells.
Materials:
HepG2, HUVEC, or RPTEC cells
Complete cell culture medium
FG-2101 stock solution (in DMSO)
LDH Cytotoxicity Assay Kit
96-well clear flat-bottom plates
Microplate reader
Procedure:
Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.
Compound Treatment: Prepare serial dilutions of FG-2101 in complete culture medium. The final DMSO concentration should not exceed 0.5%. Replace the medium in the wells with 100 µL of the FG-2101 dilutions. Include vehicle control, untreated control, and a maximum LDH release control (lysis buffer).
Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.
Sample Collection: Centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.
LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions. Add 50 µL of the reaction mixture to each well of the new plate.
Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.
Stop Reaction: Add 50 µL of stop solution to each well.
Readout: Measure the absorbance at 490 nm using a microplate reader.
Data Analysis: Calculate the percentage of cytotoxicity relative to the maximum LDH release control and plot a dose-response curve to determine the IC50 value.
LDH Release Assay Workflow.
Conclusion
The application notes and protocols provided herein offer a comprehensive framework for evaluating the in vitro cytotoxicity of FG-2101. By employing a panel of assays that assess different aspects of cell health in a variety of relevant human cell lines, researchers can gain valuable insights into the safety profile of this promising antibiotic candidate. The high selectivity of FG-2101 for its bacterial target suggests that the compound will exhibit low cytotoxicity in these assays, a critical attribute for its continued development as a therapeutic agent.
Overcoming FG-2101 solubility issues in aqueous solutions
Welcome to the technical support center for FG-2101. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of FG-2101 in experimental settings.
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for FG-2101. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of FG-2101 in experimental settings. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges, particularly those related to solubility in aqueous solutions.
Troubleshooting Guide
General Guidance for Working with FG-2101
FG-2101 is a non-hydroxamate small molecule inhibitor of LpxC, a crucial enzyme in the lipopolysaccharide (LPS) biosynthesis pathway of Gram-negative bacteria.[1][2] A key feature of FG-2101 is its formulation as a phosphate (B84403) prodrug. This strategy was specifically employed to overcome the solubility limitations of the parent compound, significantly enhancing its aqueous solubility.[3] In principle, this should make FG-2101 more straightforward to handle in aqueous buffers compared to its parent molecule.
Upon administration or in situ, the phosphate group is cleaved by endogenous phosphatases, releasing the active form of the drug. For in vitro assays, the presence of phosphatases in the experimental system (e.g., in cell culture media with serum) will facilitate this conversion.
Troubleshooting Workflow for Solubility Issues
Even with its enhanced solubility, you may occasionally encounter challenges. The following workflow provides a systematic approach to addressing these issues.
Caption: Troubleshooting workflow for FG-2101 solubility issues.
Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of FG-2101?
A1: Given that FG-2101 is a phosphate prodrug, it is designed to have enhanced solubility in aqueous solutions.[3] Therefore, for many applications, you may be able to dissolve it directly in sterile aqueous buffers such as phosphate-buffered saline (PBS) or cell culture media. However, if you require a high-concentration stock solution, dissolving FG-2101 in a minimal amount of dimethyl sulfoxide (B87167) (DMSO) before diluting with your aqueous buffer is a reliable method.[4] Always ensure the final concentration of DMSO in your assay is non-toxic to your cells (typically ≤ 0.5%).[5]
Q2: I observe precipitation when I dilute my FG-2101 stock solution into my aqueous experimental buffer. What should I do?
A2: This indicates that you may have exceeded the solubility limit of FG-2101 in the final buffer. Here are a few steps to resolve this:
Reduce the final concentration: Your target concentration might be too high for the specific buffer conditions. Try preparing a more dilute solution.
Slow dilution with vortexing: When diluting the stock solution, add it dropwise to the aqueous buffer while gently vortexing. This can prevent localized high concentrations that lead to precipitation.
Re-evaluate your stock concentration: It may be beneficial to prepare a less concentrated initial stock solution in DMSO to allow for a larger dilution factor into the aqueous buffer.
Q3: Can I heat the solution to improve the solubility of FG-2101?
A3: Gentle warming can be an effective method to dissolve small molecules. However, excessive heat can degrade the compound. If you choose to warm your solution, do not exceed 40°C and monitor the dissolution closely.
Q4: How should I store my FG-2101 solutions?
A4: For long-term storage, it is recommended to store stock solutions of FG-2101 in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles. Aqueous solutions for immediate use should be stored at 4°C.
Q5: Does the pH of my buffer affect the solubility of FG-2101?
A5: Yes, the pH of the aqueous solution can significantly impact the solubility of ionizable compounds. As a phosphate prodrug, the ionization state of FG-2101 will change with pH, which in turn affects its solubility. If you are experiencing solubility issues, you can try adjusting the pH of your buffer. For many phosphate prodrugs, solubility is higher at a neutral to slightly alkaline pH.[6]
Data Presentation
Table 1: Illustrative Solubility of FG-2101 in Common Solvents
Solvent/Solution
Estimated Solubility
Notes
Water
Moderate to High
Solubility is pH-dependent.
Phosphate-Buffered Saline (PBS, pH 7.4)
High
Recommended for most in vitro assays.
Dimethyl Sulfoxide (DMSO)
High
Recommended for preparing high-concentration stock solutions.
Ethanol
Moderate
Can be used as an alternative to DMSO for stock solutions.
Cell Culture Media (e.g., DMEM with 10% FBS)
High
The presence of serum components may aid solubility.
Disclaimer: The data in this table is illustrative and based on the properties of phosphate prodrugs. For precise solubility data, please refer to the product-specific information sheet.
Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of FG-2101 in DMSO
Objective: To prepare a high-concentration stock solution of FG-2101 for subsequent dilution into aqueous buffers.
Materials:
FG-2101 powder
Anhydrous, sterile DMSO
Sterile microcentrifuge tubes
Procedure:
Equilibrate the vial of FG-2101 powder to room temperature before opening.
Briefly centrifuge the vial to ensure all the powder is at the bottom.
Calculate the volume of DMSO required to achieve a 10 mM concentration based on the molecular weight of FG-2101.
Add the calculated volume of DMSO to the vial of FG-2101.
Vortex the solution for 30-60 seconds to ensure complete dissolution. If necessary, briefly sonicate the solution in a water bath.
Visually inspect the solution to ensure it is clear and free of particulates.
Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
Store the aliquots at -20°C or -80°C.
Protocol 2: Preparation of a 100 µM Working Solution of FG-2101 in PBS
Objective: To prepare a working solution of FG-2101 for use in a biological assay.
Materials:
10 mM FG-2101 stock solution in DMSO
Sterile Phosphate-Buffered Saline (PBS), pH 7.4
Sterile conical or microcentrifuge tubes
Procedure:
Thaw an aliquot of the 10 mM FG-2101 stock solution at room temperature.
Perform a serial dilution. For example, to make a 100 µM working solution, you will perform a 1:100 dilution.
Add 990 µL of sterile PBS to a sterile tube.
While gently vortexing the PBS, slowly add 10 µL of the 10 mM FG-2101 stock solution.
Continue to vortex for a few seconds to ensure the solution is homogenous.
Visually inspect the solution for any signs of precipitation.
This working solution is now ready for use in your experiment. The final DMSO concentration will be 1%. If a lower DMSO concentration is required, perform an intermediate dilution step.
Signaling Pathway
The following diagram illustrates the mechanism of action of FG-2101, which involves the inhibition of the LpxC enzyme in the lipid A biosynthesis pathway of Gram-negative bacteria.
Caption: Mechanism of action of FG-2101 in the Lipid A biosynthesis pathway.
Optimizing FG-2101 concentration for in vitro experiments
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing FG-2101 in in vitro experiments. The information is tailored for scientists in the fields of...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing FG-2101 in in vitro experiments. The information is tailored for scientists in the fields of microbiology, infectious disease, and drug development.
Frequently Asked Questions (FAQs)
Q1: What is FG-2101 and what is its mechanism of action?
A1: FG-2101 is a novel, first-in-class, non-hydroxamate inhibitor of the enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC).[1] LpxC is a zinc-dependent metalloenzyme that is essential for the biosynthesis of lipopolysaccharide (LPS), a major component of the outer membrane of Gram-negative bacteria.[1][2] By inhibiting LpxC, FG-2101 disrupts the integrity of the bacterial outer membrane, leading to potent and selective killing of Gram-negative bacteria.[1][2] It is designed to spare Gram-positive bacteria and human cells, which do not possess the LpxC enzyme.[1]
Q2: Is FG-2101 the active form of the drug?
A2: No, FG-2101 is a phosphate (B84403) prodrug of the active compound, FG-960.[3] The prodrug formulation is designed to improve the solubility of the compound. In an aqueous environment, FG-2101 is converted to the active LpxC inhibitor, FG-960.
Q3: What is the potency of the active form, FG-960?
A3: The active form, FG-960, is a highly potent inhibitor of the LpxC enzyme, with a reported IC50 value of approximately 1 nM.[2]
Q4: What is the spectrum of activity for FG-2101?
A4: FG-2101 has demonstrated in vitro activity against a broad range of Gram-negative bacteria, including most Enterobacterales such as Escherichia coli, Klebsiella pneumoniae, and Proteus mirabilis.[2]
Troubleshooting Guide
Issue
Potential Cause(s)
Recommended Solution(s)
Higher than expected MIC values
1. Incomplete conversion of the prodrug (FG-2101) to the active form (FG-960). 2. Bacterial strain expresses efflux pumps that actively remove the compound.3. Incorrect inoculum density.4. Degradation of the compound.
1. Pre-incubate FG-2101 in the assay medium for a short period before adding bacteria to allow for conversion to FG-960. The exact time may need to be determined empirically.2. Test the compound in the presence of an efflux pump inhibitor, such as phenylalanine-arginine β-naphthylamide (PAβN), to determine if efflux is a contributing factor.[4]3. Ensure the bacterial inoculum is standardized according to CLSI guidelines (typically 5 x 10^5 CFU/mL for broth microdilution).[5]4. Prepare fresh stock solutions of FG-2101 for each experiment. Store the stock solution at -20°C or below and avoid repeated freeze-thaw cycles.
Inconsistent results between experiments
1. Variability in inoculum preparation.2. Lot-to-lot variability of the compound.3. Differences in media composition.
1. Standardize the inoculum preparation method, ensuring consistent growth phase and density of the bacterial culture.2. If possible, use the same lot of FG-2101 for a series of related experiments. If a new lot is used, perform a bridging study to compare its activity to the previous lot.3. Use the same batch of cation-adjusted Mueller-Hinton broth (CAMHB) for all MIC experiments to minimize variability.
No activity observed in a specific Gram-negative species
1. Intrinsic resistance of the bacterial species.2. The species may have a variant of the LpxC enzyme that is not effectively inhibited by FG-960.
1. Confirm the identity of the bacterial species. Review the literature to see if this species is known to be resistant to other LpxC inhibitors.2. Consider performing an LpxC enzyme inhibition assay with the enzyme isolated from the resistant species to confirm a lack of target engagement.
Precipitation of the compound in the assay medium
1. Poor solubility of FG-2101 or FG-960 at the tested concentrations.
1. Although FG-2101 is a prodrug designed for improved solubility, high concentrations may still precipitate. Visually inspect the wells for any precipitation. If observed, consider using a lower starting concentration for the serial dilutions.
This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.
1. Preparation of FG-2101 Stock Solution:
a. Equilibrate the FG-2101 vial to room temperature.
b. Reconstitute the compound in a suitable solvent (e.g., sterile deionized water or DMSO) to create a high-concentration stock solution (e.g., 1 mg/mL).
c. Further dilute the stock solution in cation-adjusted Mueller-Hinton broth (CAMHB) to the desired starting concentration for the assay.
2. Preparation of Bacterial Inoculum:
a. From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test Gram-negative bacterium.
b. Suspend the colonies in sterile saline or phosphate-buffered saline (PBS).
c. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).
d. Dilute the adjusted bacterial suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the microtiter plate.
3. Assay Procedure:
a. In a sterile 96-well microtiter plate, add 50 µL of CAMHB to all wells.
b. Add 50 µL of the highest concentration of FG-2101 to the first column of wells, resulting in a total volume of 100 µL.
c. Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, and so on, down the plate. Discard 50 µL from the last column of dilutions.
d. Add 50 µL of the prepared bacterial inoculum to each well, bringing the final volume to 100 µL.
e. Include a growth control well (bacteria in CAMHB without the compound) and a sterility control well (CAMHB only).
f. Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.
4. Interpretation of Results:
a. The MIC is the lowest concentration of FG-2101 that completely inhibits visible growth of the bacteria.
Welcome to the technical support center for FG-2101. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting potential issues and answering frequently asked ques...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for FG-2101. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting potential issues and answering frequently asked questions that may arise during experiments with this novel LpxC inhibitor.
Frequently Asked Questions (FAQs)
Compound Handling and Storage
Q1: How should FG-2101 be stored to ensure its stability?
A: For long-term stability, it is recommended to store FG-2101 as a solid at -20°C or below, protected from light and moisture. For short-term use, stock solutions can be prepared in a suitable solvent (e.g., DMSO) and stored at -80°C. Avoid repeated freeze-thaw cycles.
Q2: What is the recommended solvent for dissolving FG-2101?
A: FG-2101 is a small molecule inhibitor and should be soluble in common organic solvents such as dimethyl sulfoxide (B87167) (DMSO). For aqueous buffers used in cellular or enzymatic assays, it is crucial to ensure the final concentration of the organic solvent is low (typically <0.5%) and consistent across all experimental conditions, including vehicle controls.
Experimental Design and Execution
Q3: I am observing lower than expected potency (higher IC50) in my enzymatic assays. What are the potential causes?
A: Several factors could contribute to this:
Enzyme Quality: Ensure the purity and activity of the LpxC enzyme preparation. Use a fresh batch of enzyme if degradation is suspected.
Substrate Concentration: The measured IC50 value can be influenced by the substrate concentration relative to its Michaelis constant (Km). Ensure you are using a consistent and appropriate substrate concentration.
Assay Buffer Components: Components in the assay buffer, such as certain detergents or additives, may interfere with the interaction between FG-2101 and LpxC.
Compound Dilution Errors: Inaccurate serial dilutions can lead to incorrect final concentrations of FG-2101 in the assay.
Q4: My results with FG-2101 are inconsistent between experiments. How can I improve reproducibility?
A: To improve reproducibility:
Standardize Protocols: Use a detailed and consistent experimental protocol for all assays.
Consistent Reagent Sources: Use the same batches of reagents (e.g., enzyme, substrate, buffers) for a set of comparative experiments.
Instrument Calibration: Regularly calibrate all instruments used, such as pipettes and plate readers.
Control Experiments: Always include appropriate positive and negative controls in every experiment.
Q5: Are there any known off-target effects of FG-2101 that I should be aware of?
A: FG-2101 is described as exhibiting exquisite selectivity (>10,000-fold) for LpxC over other bacterial and human metalloenzymes.[1] However, as with any small molecule inhibitor, it is good practice to perform counter-screens against relevant off-targets if unexpected phenotypes are observed in cellular assays.
Troubleshooting Guide
If you are experiencing inconsistent results with FG-2101, this guide provides a systematic approach to identifying and resolving the issue.
Step 1: Verify Compound Integrity and Handling
Action: Check the storage conditions and age of your FG-2101 stock. Prepare fresh dilutions from a new stock if necessary.
Rationale: Improper storage or repeated freeze-thaw cycles can lead to compound degradation.
Step 2: Review Experimental Protocol and Reagents
Action: Carefully review your experimental protocol for any recent changes or deviations. Check the expiration dates and storage conditions of all reagents, including the LpxC enzyme, substrate, and buffers.
Rationale: Variations in the protocol or reagent quality are common sources of experimental variability.
Step 3: Analyze Data and Controls
Action: Scrutinize the data from your control wells (vehicle control, positive control inhibitor). Are the controls behaving as expected?
Rationale: If controls are not consistent, it points to a systemic issue with the assay itself rather than the test compound.
Step 4: Isolate and Test Variables
Action: If the issue persists, design experiments to test one variable at a time. For example, use a different batch of LpxC enzyme or prepare fresh assay buffers.
Rationale: This systematic approach helps to pinpoint the exact cause of the inconsistency.
Quantitative Data Summary
The following table summarizes the reported in vitro activity of FG-2101.
Stability of FG-2101 in different experimental conditions
Welcome to the technical support center for FG-2101. This resource is designed to assist researchers, scientists, and drug development professionals with frequently asked questions and troubleshooting guides related to t...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for FG-2101. This resource is designed to assist researchers, scientists, and drug development professionals with frequently asked questions and troubleshooting guides related to the experimental stability of FG-2101.
Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for FG-2101 solid compound and stock solutions?
A1: For long-term storage, the solid form of FG-2101 should be stored at -20°C. Stock solutions, typically prepared in DMSO, should be aliquoted and stored at -80°C to minimize freeze-thaw cycles. For short-term use, stock solutions can be kept at 4°C for up to 24 hours, although it is recommended to prepare fresh dilutions for each experiment.
Q2: How stable is FG-2101 in common aqueous buffers used for in vitro assays?
A2: FG-2101 exhibits good stability in standard physiological buffers (e.g., PBS, Tris-HCl) at neutral pH (7.0-7.4) and room temperature for the duration of typical in vitro assays (up to 8 hours). However, prolonged incubation may lead to gradual degradation. It is advisable to prepare working solutions fresh and use them promptly.
Q3: What is the expected stability of FG-2101 at different pH values?
A3: FG-2101 is most stable at a neutral pH range. It shows increased degradation under both acidic (pH < 4) and alkaline (pH > 9) conditions. Forced degradation studies indicate that hydrolysis is a primary degradation pathway at extreme pH values. Researchers should carefully control the pH of their experimental solutions to ensure compound integrity.
Q4: Is FG-2101 susceptible to degradation by metabolic enzymes?
A4: Yes, in vitro studies using liver microsomes suggest that FG-2101 is metabolized by hepatic enzymes. The primary metabolic pathways are believed to involve oxidation. When designing in vivo experiments, the metabolic stability of FG-2101 should be taken into account.
Troubleshooting Guides
Problem: Inconsistent results in multi-day cell-based assays.
Possible Cause 1: Degradation of FG-2101 in culture medium.
Troubleshooting Step: Replenish the culture medium with freshly prepared FG-2101 daily to maintain a consistent effective concentration.
Possible Cause 2: Adsorption to plasticware.
Troubleshooting Step: Consider using low-adhesion plasticware or pre-incubating plates with a blocking agent like bovine serum albumin (BSA) to minimize non-specific binding.
Problem: Loss of FG-2101 potency in stored stock solutions.
Possible Cause 1: Multiple freeze-thaw cycles.
Troubleshooting Step: Aliquot stock solutions into single-use volumes to avoid repeated freezing and thawing.
Possible Cause 2: Improper storage temperature.
Troubleshooting Step: Ensure stock solutions are consistently stored at -80°C for long-term stability.
Quantitative Stability Data
The following tables summarize the stability of FG-2101 under various stress conditions. This data is based on forced degradation studies and is intended to provide a general understanding of the compound's stability profile.
Table 1: Stability of FG-2101 in Aqueous Solution at Different Temperatures
Temperature
Incubation Time (hours)
% Remaining FG-2101
4°C
24
>98%
25°C (Room Temp)
24
~95%
37°C
24
~88%
60°C
24
~65%
Table 2: Stability of FG-2101 at Different pH Values
pH
Incubation Time (hours) at 37°C
% Remaining FG-2101
3.0
8
~70%
5.0
8
~92%
7.4
8
>99%
9.0
8
~85%
11.0
8
~60%
Table 3: In Vitro Metabolic Stability of FG-2101 in Liver Microsomes
Species
Incubation Time (minutes)
% Remaining FG-2101
Half-life (t½) (minutes)
Human
0
100%
45
15
~75%
30
~55%
60
~30%
Mouse
0
100%
28
15
~60%
30
~35%
60
~12%
Experimental Protocols
Protocol 1: pH Stability Assessment of FG-2101
Preparation of Buffers: Prepare a series of buffers with pH values ranging from 2 to 12 (e.g., citrate (B86180) buffer for acidic pH, phosphate (B84403) buffer for neutral pH, and borate (B1201080) buffer for alkaline pH).
Sample Preparation: Prepare a stock solution of FG-2101 in DMSO. Dilute the stock solution into each buffer to a final concentration of 10 µM.
Incubation: Incubate the samples at a constant temperature (e.g., 37°C) in a light-protected environment.
Time Points: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, and 24 hours).
Quenching: Immediately quench the reaction by adding an equal volume of acetonitrile (B52724) and store at -20°C until analysis.
Analysis: Analyze the concentration of remaining FG-2101 using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).
Data Analysis: Calculate the percentage of FG-2101 remaining at each time point relative to the initial concentration (time 0).
Protocol 2: In Vitro Metabolic Stability Assay using Liver Microsomes
Reagent Preparation:
Prepare a 1 mg/mL solution of liver microsomes (human or other species) in phosphate buffer (pH 7.4).
Prepare a NADPH regenerating system solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer.
Prepare a 1 µM working solution of FG-2101 in phosphate buffer.
Incubation Mixture:
In a microcentrifuge tube, combine the liver microsome solution and the FG-2101 working solution. Pre-incubate at 37°C for 5 minutes.
Initiate the metabolic reaction by adding the NADPH regenerating system solution.
Time Points: Collect aliquots at specified time points (e.g., 0, 5, 15, 30, and 60 minutes).
Reaction Termination: Stop the reaction by adding a cold quenching solution (e.g., acetonitrile containing an internal standard).
Protein Precipitation: Centrifuge the samples to pellet the precipitated proteins.
Analysis: Transfer the supernatant to an analysis vial and quantify the remaining FG-2101 concentration using LC-MS/MS.
Data Analysis: Determine the in vitro half-life (t½) by plotting the natural logarithm of the percentage of remaining FG-2101 against time.
Visualizations
Caption: LpxC Signaling Pathway Inhibition by FG-2101.
Caption: Experimental Workflow for FG-2101 Stability Testing.
Caption: Troubleshooting Logic for Inconsistent FG-2101 Results.
Troubleshooting
How to prevent degradation of FG-2101 in solution
Disclaimer: Information regarding the specific stability and degradation profile of FG-2101 in solution is not publicly available. Therefore, this technical support center provides a generalized framework for addressing...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: Information regarding the specific stability and degradation profile of FG-2101 in solution is not publicly available. Therefore, this technical support center provides a generalized framework for addressing the stability of small molecule compounds in solution, based on established principles of medicinal chemistry and pharmaceutical sciences. These guidelines are intended for researchers, scientists, and drug development professionals to troubleshoot and enhance the stability of FG-2101 during experimental procedures. It is highly recommended that researchers perform their own stability assessments for their specific experimental conditions.
Frequently Asked Questions (FAQs)
Q1: My FG-2101 solution appears to have lost activity in my bioassay. What are the potential causes?
A1: Loss of activity for a small molecule like FG-2101 in an aqueous solution can stem from several factors:
Hydrolysis: The compound may possess functional groups (e.g., esters, amides) susceptible to cleavage by water. The rate of hydrolysis is often dependent on the pH of the solution.
Oxidation: FG-2101 may contain electron-rich moieties that are sensitive to oxidation. Dissolved oxygen in the buffer, exposure to light, or the presence of trace metal ions can catalyze oxidative degradation.
Solubility Issues: The compound may have limited solubility in your experimental buffer, leading to precipitation over time. This can be mistaken for degradation, as the effective concentration of the soluble compound decreases.
Adsorption: Small molecules can adsorb to the surfaces of storage containers, such as plastic tubes or multi-well plates, which lowers the effective concentration in your experiment.
Q2: What are the best practices for preparing and storing stock solutions of FG-2101?
A2: To ensure the integrity of your FG-2101 stock solutions, follow these best practices:
Solvent Selection: Use a high-purity, anhydrous solvent in which FG-2101 is highly soluble and stable. Dimethyl sulfoxide (B87167) (DMSO) is a common choice for creating high-concentration stock solutions of small molecules.
Storage Temperature: Store stock solutions at -20°C or -80°C to minimize degradation.[1]
Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound and introduce moisture into the stock, aliquot the stock solution into single-use volumes.[1]
Container Choice: Use amber glass vials or polypropylene (B1209903) tubes to protect the compound from light and prevent adsorption.
Inert Atmosphere: For compounds that are particularly sensitive to oxidation, consider overlaying the solution with an inert gas like argon or nitrogen before sealing the container.
Q3: How can I minimize the degradation of FG-2101 in my aqueous experimental buffer?
A3: The stability of FG-2101 in aqueous buffers can be enhanced by optimizing the experimental conditions:
pH Optimization: If the compound is susceptible to pH-dependent hydrolysis, adjust the buffer pH to a range where FG-2101 exhibits maximum stability. This can be determined through a simple stability study.
Use of Co-solvents: For compounds with poor aqueous solubility, adding a small percentage of an organic co-solvent (e.g., DMSO, ethanol) can improve solubility and, in some cases, stability.[2] Ensure the co-solvent is compatible with your assay.
Addition of Antioxidants: If oxidation is a concern, consider adding antioxidants like ascorbic acid or dithiothreitol (B142953) (DTT) to your buffer.[2]
Temperature Control: Perform experiments at the lowest temperature compatible with your assay to slow down potential degradation reactions.[2]
Prepare Fresh Solutions: The most effective way to prevent degradation is to prepare the working solution of FG-2101 fresh from a frozen stock immediately before each experiment.[2]
Troubleshooting Guide
Issue Observed
Potential Cause
Suggested Solution(s)
Precipitate forms in the stock solution upon storage.
Poor solubility in the chosen solvent. Degradation of the compound to an insoluble product.
Prepare a more dilute stock solution. Use a different solvent with higher solubilizing power. Analyze the precipitate to determine if it is the parent compound or a degradant.[2]
Loss of compound activity in a cell-based assay.
Degradation in the culture medium. Adsorption to plasticware. Poor cell permeability.
Assess the stability of FG-2101 in the specific culture medium. Use low-binding plates or add a small amount of a non-ionic surfactant. Evaluate the cell permeability of the compound using standard assays.[2]
Inconsistent results between experiments.
Degradation of the stock solution. Instability in the assay buffer.
Prepare fresh stock solutions and aliquot for single use. Perform a time-course experiment to assess stability in the assay buffer.
Experimental Protocols
Protocol: Preliminary Stability Assessment of FG-2101 in Solution
This protocol outlines a general method to assess the stability of FG-2101 in a specific buffer using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
1. Materials:
FG-2101 solid compound
High-purity solvent for stock solution (e.g., DMSO)
Experimental buffer (e.g., PBS, pH 7.4)
HPLC or LC-MS system
Incubator or water bath
Autosampler vials
2. Procedure:
Stock Solution Preparation: Prepare a concentrated stock solution of FG-2101 (e.g., 10 mM) in a suitable solvent like DMSO.
Working Solution Preparation: Dilute the stock solution with the experimental buffer to a final concentration relevant to your assay (e.g., 10 µM).
Time Zero (T=0) Sample: Immediately after preparation, take an aliquot of the working solution, and if necessary, quench any potential degradation by adding an equal volume of a strong organic solvent (e.g., acetonitrile) and store at -20°C or analyze immediately. This will serve as your baseline.
Incubation: Incubate the remaining working solution at a relevant temperature (e.g., room temperature or 37°C).
Time-Point Sampling: At various time points (e.g., 1, 2, 4, 8, 24 hours), collect aliquots of the incubated solution. Quench each sample as described for the T=0 sample.
Analysis: Analyze all samples (T=0 and subsequent time points) by HPLC or LC-MS. Monitor the peak area of the parent FG-2101 compound.
3. Data Analysis:
Calculate the percentage of FG-2101 remaining at each time point relative to the T=0 sample.
Plot the percentage of FG-2101 remaining versus time to determine the degradation rate.
Visualizations
Caption: Workflow for assessing the stability of FG-2101 in solution.
Caption: Decision tree for troubleshooting FG-2101 degradation issues.
Addressing unexpected outcomes in FG-2101 animal studies
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing FG-2101 in animal studies. Given the current publicly available data suggesting a favorable...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing FG-2101 in animal studies. Given the current publicly available data suggesting a favorable safety profile for FG-2101, this guide addresses both general challenges in antibiotic animal studies and potential issues extrapolated from the mechanism of action of LpxC inhibitors.
Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of FG-2101 and how might this influence in vivo studies?
A1: FG-2101 is a non-hydroxamate inhibitor of UDP-3-O-(R-3-hydroxyacyl)-N-acetylglucosamine deacetylase (LpxC).[1][2][3][4] LpxC is a zinc-dependent metalloenzyme essential for the biosynthesis of lipid A, a critical component of the outer membrane of Gram-negative bacteria.[1][2] By inhibiting LpxC, FG-2101 blocks the formation of lipopolysaccharide (LPS), leading to bacterial cell death.[2] This targeted mechanism means FG-2101 is specific to Gram-negative bacteria and should not affect Gram-positive bacteria or mammalian cells, which lack the LpxC enzyme.[1][2] In animal studies, this specificity should translate to a targeted antibacterial effect with minimal disruption to the Gram-positive gut microbiome.[1]
Q2: Are there any known adverse effects of FG-2101 in preclinical animal studies?
A2: Publicly available data on FG-2101 emphasize its favorable safety profile. Notably, preclinical studies have indicated that FG-2101 lacks the cardiovascular toxicity that was observed with some previous LpxC inhibitors, which led to the termination of their clinical trials.[5] It is also reported that FG-2101 does not display the preclinical toxicity that was seen with earlier hydroxamate-based inhibitors.[2]
Q3: What are some potential reasons for a lack of efficacy of FG-2101 in my animal model?
A3: While FG-2101 has shown efficacy in multiple animal models of Gram-negative infection, a lack of expected efficacy in a specific study could be due to several factors:
Drug Administration and Formulation: Issues with the solubility, stability, or administration route of the compound can affect its bioavailability. FG-2101 is being developed for both intravenous and oral administration.[3][4] Ensure the formulation is appropriate for the chosen route and that proper administration techniques are used.
Pharmacokinetics/Pharmacodynamics (PK/PD): The dosing regimen (dose and frequency) may not be optimal for the specific animal model and pathogen being studied. The high plasma protein binding of some antibiotics can also affect their efficacy.
Animal Model Specifics: The chosen animal model may not be appropriate for the infection being studied, or there may be species-specific differences in drug metabolism.
Bacterial Strain: The specific strain of Gram-negative bacteria used may have intrinsic or acquired resistance mechanisms. Although FG-2101 has demonstrated activity against drug-resistant strains, it is crucial to confirm the susceptibility of the specific strain being used.[2]
In Vitro vs. In Vivo Discrepancy: Sometimes, in vitro susceptibility does not translate to in vivo efficacy. This can be due to factors within the host environment that are not replicated in laboratory media.[6]
Troubleshooting Guides
Guide 1: Unexpected Animal Morbidity or Mortality
If you observe unexpected morbidity (e.g., lethargy, ruffled fur, weight loss) or mortality in your animal subjects, consider the following troubleshooting steps.
Potential Cause
Troubleshooting Steps
Sepsis/Overwhelming Infection
- Verify the bacterial inoculum concentration and volume. - Assess the timing of the first dose of FG-2101 post-infection. - Consider a higher dose or more frequent dosing schedule.
Off-Target Toxicity (Unlikely based on current data)
- Review the formulation for any potential contaminants or issues with the vehicle. - While FG-2101 is reported to have a good safety profile, consider including a satellite group of animals for toxicology assessment (clinical pathology, histopathology). - Compare with vehicle-only control animals to distinguish between compound and vehicle effects.
Procedural Complications
- Review animal handling and administration procedures to minimize stress and potential for injury. - Ensure aseptic techniques are used during infection and treatment administration to prevent secondary infections.
Guide 2: Sub-optimal Efficacy or Lack of Bacterial Clearance
If FG-2101 is not producing the expected reduction in bacterial load or improvement in clinical outcomes, use this guide to troubleshoot.
Potential Cause
Troubleshooting Steps
Inadequate Dosing
- Conduct a dose-ranging study to determine the optimal dose for your model. - Perform pharmacokinetic studies to determine the drug concentration in the plasma and at the site of infection.
Resistant Bacterial Strain
- Confirm the Minimum Inhibitory Concentration (MIC) of FG-2101 against the specific bacterial strain used in your study. - Sequence the lpxC gene of your bacterial strain to check for mutations that could confer resistance.
Biofilm Formation
- Determine if the infection model allows for biofilm formation, as this can reduce the susceptibility of bacteria to antibiotics. - Consider extending the treatment duration or using a combination therapy approach if biofilm is suspected.
Poor Drug Penetration to Infection Site
- For localized infections (e.g., lung, thigh), measure the concentration of FG-2101 in the infected tissue. - If penetration is low, consider alternative administration routes.
Experimental Protocols
Murine Sepsis Model
Objective: To evaluate the efficacy of FG-2101 in a systemic Gram-negative infection model.
Animal Model: 6-8 week old female BALB/c mice.
Infection: Induce sepsis by intraperitoneal (IP) injection of a lethal dose (e.g., 1 x 10^7 CFU/mouse) of a Gram-negative pathogen (e.g., E. coli, K. pneumoniae).
Treatment: Administer FG-2101 at various doses (e.g., 10, 25, 50 mg/kg) via the desired route (IV or oral) at a specified time post-infection (e.g., 1 hour). Include a vehicle control group and a positive control antibiotic group.
Monitoring: Observe animals for signs of morbidity and mortality for a defined period (e.g., 7 days).
Endpoint: The primary endpoint is survival. A secondary endpoint can be bacterial load in the blood at a specific time point (e.g., 24 hours).
Murine Pneumonia Model
Objective: To assess the efficacy of FG-2101 in a lung infection model.
Animal Model: 6-8 week old male C57BL/6 mice.
Infection: Anesthetize mice and induce pneumonia by intratracheal or intranasal instillation of a sublethal dose (e.g., 1 x 10^6 CFU/mouse) of a Gram-negative respiratory pathogen.
Treatment: Begin treatment at a specified time post-infection (e.g., 2 hours) with various doses of FG-2101, a vehicle control, and a positive control.
Monitoring: Monitor animals for clinical signs of illness.
Endpoint: At a predetermined time point (e.g., 24 or 48 hours), euthanize the animals and determine the bacterial load in the lungs (CFU/g of tissue).
Visualizations
Caption: Mechanism of action of FG-2101 in the Lipid A biosynthesis pathway.
Caption: Generalized workflow for in vivo efficacy testing of FG-2101.
Caption: Troubleshooting logic for unexpected outcomes in FG-2101 animal studies.
Technical Support Center: Improving the Oral Bioavailability of FG-2101
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working on oral administration models of FG-2101. Frequently Asked Qu...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working on oral administration models of FG-2101.
Frequently Asked Questions (FAQs)
Q1: We are observing low and variable oral bioavailability with our initial FG-2101 formulation. What are the likely causes?
A1: Low and variable oral bioavailability of a drug candidate like FG-2101, a small molecule inhibitor of LpxC, is often attributed to two primary factors: poor aqueous solubility and/or low intestinal permeability.[1][2] FG-2101 has been described as having solubility challenges, which were addressed for an advanced formulation using a phosphate (B84403) prodrug strategy.[3] Therefore, if you are working with the parent molecule, poor solubility is a very likely culprit, leading to a low dissolution rate in the gastrointestinal (GI) fluids. Other potential contributing factors could include degradation in the GI tract or efflux by intestinal transporters like P-glycoprotein.[4]
Q2: What initial formulation strategies should we consider to improve the oral absorption of FG-2101?
A2: To address the presumed solubility limitations of FG-2101, several formulation strategies can be employed. These can be broadly categorized as follows:
Particle Size Reduction: Increasing the surface area of the drug powder through micronization or nanosizing can significantly enhance the dissolution rate.[1]
Amorphous Solid Dispersions: Creating a solid dispersion of FG-2101 in a hydrophilic polymer matrix can improve its dissolution by presenting the drug in a higher energy, amorphous state.
Lipid-Based Drug Delivery Systems (LBDDS): These formulations can enhance the solubility of lipophilic drugs and may facilitate absorption through the lymphatic system, bypassing first-pass metabolism in the liver.
Complexation: Utilizing cyclodextrins to form inclusion complexes can effectively increase the aqueous solubility of the drug.
The choice of strategy will depend on the specific physicochemical properties of your FG-2101 active pharmaceutical ingredient (API).
Q3: Can you provide a starting point for developing a Self-Emulsifying Drug Delivery System (SEDDS) for FG-2101?
A3: A Self-Emulsifying Drug Delivery System (SEDDS) is an excellent approach for poorly water-soluble drugs. A SEDDS is an isotropic mixture of oils, surfactants, and co-surfactants that forms a fine oil-in-water emulsion upon gentle agitation in an aqueous medium like GI fluids. This enhances drug solubilization and absorption.
Below is a table with example starting formulations for a SEDDS. The optimal system would need to be determined experimentally through solubility studies and ternary phase diagram construction.
Drug precipitation upon dilution of SEDDS formulation in aqueous media.
The formulation is unable to maintain the drug in a solubilized state upon emulsification. The drug loading may be too high.
1. Reduce the concentration of FG-2101 in the formulation. 2. Optimize the surfactant-to-cosurfactant ratio to create a more stable microemulsion. 3. Incorporate a polymeric precipitation inhibitor (e.g., HPMC) into the formulation.
High variability in pharmacokinetic (PK) data between subjects.
Food effects; interaction with GI physiology. LBDDS can be influenced by the presence of bile salts and lipids from food.
1. Administer the formulation to fasted and fed animal models to characterize the food effect. 2. Increase the robustness of the formulation by selecting surfactants that are less dependent on bile for emulsification.
Low bioavailability despite good in vitro dissolution.
Permeability-limited absorption or significant first-pass metabolism. The drug may be a substrate for efflux transporters (e.g., P-glycoprotein).
1. Conduct in vitro permeability assays (e.g., Caco-2 cell model) to assess intestinal permeability. 2. Include a P-gp inhibitor (e.g., certain surfactants like TPGS or Poloxamer 188) in the formulation to test for efflux involvement. 3. Investigate if lymphatic transport is a viable absorption pathway by using a long-chain lipid-based formulation.
Experimental Protocols
Protocol 1: Preparation of FG-2101 Solid Dispersion by Spray Drying
Objective: To enhance the dissolution rate of FG-2101 by creating an amorphous solid dispersion with a hydrophilic polymer.
Materials:
FG-2101 API
Polyvinylpyrrolidone/vinyl acetate (B1210297) copolymer (PVP/VA 64, e.g., Kollidon® VA 64)
Dichloromethane (DCM)
Methanol
Spray dryer apparatus
Methodology:
Dissolve FG-2101 and PVP/VA 64 in a 1:3 ratio (w/w) in a suitable solvent system (e.g., DCM:Methanol 9:1 v/v) to create a 5% (w/v) total solids solution.
Stir the solution until all components are fully dissolved.
Set the spray dryer parameters. Inlet temperature: 80-120°C; Atomization pressure: ~1.5 bar; Feed rate: 5-10 mL/min. (Parameters must be optimized).
Spray dry the solution. The solvent evaporates rapidly, leaving a fine powder of the solid dispersion.
Collect the resulting powder and dry it under vacuum at 40°C for 24 hours to remove residual solvent.
Characterize the resulting powder for drug content, amorphous nature (via XRD or DSC), and dissolution enhancement compared to the physical mixture and pure API.
Protocol 2: In Vitro Dissolution Testing
Objective: To compare the dissolution profiles of different FG-2101 formulations.
Technical Support Center: FG-2101 Efficacy Studies
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in minimizing variability in FG-2101 efficacy studies. I.
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in minimizing variability in FG-2101 efficacy studies.
I. Understanding FG-2101 and its Mechanism of Action
FG-2101 is a novel, first-in-class, non-hydroxamate inhibitor of the enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC).[1][2][3] LpxC is a zinc-dependent metalloenzyme that is essential for the biosynthesis of lipid A, a critical component of the outer membrane of Gram-negative bacteria.[1][4] By inhibiting LpxC, FG-2101 disrupts the integrity of the bacterial outer membrane, leading to potent and selective killing of Gram-negative bacteria while sparing Gram-positive bacteria and the host's gut microbiome.
FG-2101 is a prodrug that is rapidly converted to its active form, FG-960, in vivo. A phosphate (B84403) prodrug strategy was employed to enhance the solubility of the compound.
Signaling Pathway: LpxC Inhibition and Disruption of Lipid A Biosynthesis
This technical support center provides guidance on the best practices for storing and handling FG-2101, a novel non-hydroxamate LpxC inhibitor. As FG-2101 is a preclinical compound, specific handling and storage data is...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides guidance on the best practices for storing and handling FG-2101, a novel non-hydroxamate LpxC inhibitor. As FG-2101 is a preclinical compound, specific handling and storage data is limited. The following frequently asked questions (FAQs) and troubleshooting guides are based on general best practices for handling small molecule enzyme inhibitors in a research setting.
Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of FG-2101?
While specific stability data for FG-2101 is not publicly available, general best practices for storing preclinical small molecule compounds should be followed. These recommendations are designed to minimize degradation and ensure the integrity of the compound.
Table 1: Recommended Storage Conditions for Solid FG-2101
Parameter
Recommendation
Rationale
Temperature
-20°C or -80°C
Lower temperatures slow down chemical degradation processes.
Atmosphere
Store under an inert atmosphere (e.g., argon or nitrogen)
Minimizes oxidation of the compound.
Light
Protect from light
Many organic molecules are light-sensitive and can degrade upon exposure.
Moisture
Store in a desiccator or with a desiccant
Prevents hydrolysis of the compound.
Q2: What is the best way to prepare and store stock solutions of FG-2101?
The solubility of FG-2101 as a phosphate (B84403) prodrug was developed to address shortcomings in similar compounds. However, careful solvent selection and storage are crucial for maintaining the stability of the solution.
Table 2: Guidelines for FG-2101 Stock Solution Preparation and Storage
Parameter
Recommendation
Rationale
Solvent
Use anhydrous, high-purity solvents (e.g., DMSO, DMF, Ethanol)
Residual water can cause hydrolysis. Purity prevents introduction of reactive contaminants.
Minimizes the volume of solvent added to experimental assays, which can have off-target effects.
Storage Temperature
-20°C or -80°C
Reduces the rate of degradation in solution.
Aliquoting
Aliquot into single-use volumes
Avoids multiple freeze-thaw cycles which can degrade the compound.
Container
Use amber or light-blocking vials
Protects the solution from light-induced degradation.
Q3: I am seeing inconsistent results in my experiments. Could it be related to how I'm handling FG-2101?
Inconsistent experimental outcomes can often be traced back to compound handling and stability. Here are some common issues and troubleshooting tips.
Troubleshooting Guide
Problem: Loss of compound activity over time.
Possible Cause 1: Degradation of stock solution.
Solution: Avoid repeated freeze-thaw cycles by preparing single-use aliquots of your stock solution. Ensure you are storing the solution at -20°C or -80°C in a tightly sealed, light-protected vial. It is also advisable to prepare fresh stock solutions regularly.
Possible Cause 2: Instability in assay media.
Solution: Determine the stability of FG-2101 in your specific experimental buffer or media. This can be done by incubating the compound in the media for the duration of your experiment and then analyzing for degradation using a suitable analytical method like HPLC.
Problem: Poor solubility in aqueous solutions.
Possible Cause: The compound is precipitating out of solution.
Solution: While FG-2101 is a phosphate prodrug designed for improved solubility, precipitation can still occur in aqueous buffers. If you are diluting a DMSO stock solution, ensure the final concentration of DMSO is sufficient to maintain solubility, but low enough to not affect your assay. Sonication may also help to dissolve the compound.
Experimental Protocols
Protocol 1: General Procedure for Preparing a 10 mM Stock Solution of FG-2101
Equilibrate the vial of solid FG-2101 to room temperature before opening to prevent condensation of moisture onto the compound.
Weigh out the desired amount of FG-2101 in a sterile, chemical-resistant vial.
Under a fume hood, add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.
Vortex or sonicate the solution until the compound is fully dissolved.
Aliquot the stock solution into single-use, light-protected vials.
Store the aliquots at -20°C or -80°C.
Visualizations
Caption: Workflow for handling and preparing FG-2101 for experiments.
Caption: Troubleshooting guide for inconsistent results with FG-2101.
Reference Data & Comparative Studies
Validation
A Comparative Analysis of FG-2101 and Hydroxamate-Based LpxC Inhibitors for the Treatment of Gram-Negative Infections
A new front in the battle against antibiotic resistance is the inhibition of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), an essential enzyme in the biosynthesis of lipopolysaccharide (LPS) in G...
Author: BenchChem Technical Support Team. Date: December 2025
A new front in the battle against antibiotic resistance is the inhibition of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), an essential enzyme in the biosynthesis of lipopolysaccharide (LPS) in Gram-negative bacteria. This guide provides a detailed comparison of a novel non-hydroxamate LpxC inhibitor, FG-2101, with a class of more established hydroxamate-based inhibitors, offering researchers and drug development professionals a comprehensive overview of their respective efficacies and preclinical profiles.
FG-2101, developed by Blacksmith Medicines, represents a promising new approach to targeting LpxC. Unlike its predecessors that rely on a hydroxamate functional group to chelate the active site zinc ion, FG-2101 utilizes a novel metal-binding pharmacophore.[1][2][3][4][5] This distinction is critical, as the hydroxamate moiety has been associated with off-target effects and preclinical toxicities, including cardiovascular issues that led to the discontinuation of the clinical candidate ACHN-975. In preclinical studies, FG-2101 has demonstrated a favorable safety profile, notably lacking the cardiovascular toxicity observed with some hydroxamate-based inhibitors.
In Vitro Efficacy: A Head-to-Head Comparison
Both FG-2101 and hydroxamate-based inhibitors have demonstrated potent inhibition of the LpxC enzyme and significant antibacterial activity against a range of Gram-negative pathogens.
The active form of FG-2101, FG-960, exhibits a remarkable 50% inhibitory concentration (IC50) of approximately 1.1 nM against the LpxC enzyme. In terms of antibacterial activity, FG-960 has shown potent minimum inhibitory concentrations required to inhibit the growth of 90% of organisms (MIC90) against key Enterobacterales.
In comparison, various hydroxamate-based inhibitors have also shown potent enzymatic inhibition. For instance, ACHN-975 has an IC50 of 0.02 nM against Enterobacteriaceae spp. Other notable hydroxamate inhibitors like LPC-233, BB-78485, and L-161,240 also display IC50 values in the nanomolar range.
Below is a summary of the in vitro efficacy data for FG-2101's active form (FG-960) and prominent hydroxamate-based LpxC inhibitors.
Preclinical studies in animal models have demonstrated the in vivo efficacy of FG-2101. It has shown effectiveness in multiple animal models of Gram-negative infections, including those caused by drug-resistant strains, when administered via both intravenous and oral routes. This indicates its potential for flexible dosing in a clinical setting. FG-2101 has successfully completed IND-enabling studies and is anticipated to proceed to human trials.
Hydroxamate-based inhibitors have also been evaluated in vivo. ACHN-975, for example, showed efficacy in a mouse neutropenic thigh infection model against P. aeruginosa. However, its development was halted due to dose-limiting cardiovascular toxicity observed in Phase 1 clinical trials. This highlights a significant advantage of FG-2101's non-hydroxamate structure.
Signaling Pathway and Experimental Workflows
The inhibition of LpxC disrupts the biosynthesis of Lipid A, a crucial component of the outer membrane of Gram-negative bacteria. This disruption leads to a cascade of events culminating in bacterial cell death.
Caption: LpxC Inhibition Pathway in Lipid A Biosynthesis.
A standard experimental workflow to assess the efficacy of LpxC inhibitors involves both enzymatic and cell-based assays.
Caption: General Experimental Workflow for LpxC Inhibitor Evaluation.
Experimental Protocols
In Vitro LpxC Enzyme Inhibition Assay
Objective: To determine the 50% inhibitory concentration (IC50) of a test compound against the LpxC enzyme.
Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl, 0.01% Triton X-100)
Test compound dissolved in DMSO
96-well plates
Detection reagent (e.g., a fluorescent probe that reacts with the free amine of the product)
Plate reader
Procedure:
Prepare serial dilutions of the test compound in DMSO.
In a 96-well plate, add the assay buffer, purified LpxC enzyme, and the test compound dilutions. Include a positive control (no inhibitor) and a negative control (no enzyme).
Pre-incubate the plate at room temperature for a specified time (e.g., 15 minutes).
Initiate the reaction by adding the substrate to all wells.
Incubate the plate at 37°C for a defined period (e.g., 30 minutes).
Stop the reaction by adding a quenching solution.
Add the detection reagent and incubate as required for signal development.
Measure the signal (e.g., fluorescence) using a plate reader.
Calculate the percent inhibition for each compound concentration relative to the controls.
Determine the IC50 value by plotting the percent inhibition against the log of the compound concentration and fitting the data to a dose-response curve.
Objective: To determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.
Materials:
Bacterial strains (e.g., E. coli, K. pneumoniae)
Cation-adjusted Mueller-Hinton Broth (CAMHB)
Test compound dissolved in DMSO
96-well microtiter plates
Bacterial inoculum standardized to 0.5 McFarland
Incubator
Procedure:
Prepare serial two-fold dilutions of the test compound in CAMHB in a 96-well plate.
Prepare a bacterial inoculum and dilute it to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the wells.
Inoculate each well containing the test compound dilutions with the bacterial suspension.
Include a positive control (bacteria in broth without compound) and a negative control (broth only).
Incubate the plates at 37°C for 18-24 hours.
The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).
Conclusion
FG-2101 emerges as a highly promising LpxC inhibitor with a distinct advantage over its hydroxamate-based counterparts due to its novel chemical scaffold and favorable preclinical safety profile. While both classes of inhibitors demonstrate potent in vitro and in vivo efficacy, the cardiovascular toxicity associated with some hydroxamate inhibitors has been a significant hurdle. The non-hydroxamate nature of FG-2101 appears to mitigate this risk, positioning it as a strong candidate for further clinical development in the fight against multidrug-resistant Gram-negative infections. Continued research and upcoming clinical trials will be crucial in fully elucidating the therapeutic potential of FG-2101.
FG-2101: A Novel LpxC Inhibitor Poised to Tackle Gram-Negative Superbugs
For Immediate Release In the global battle against antimicrobial resistance, a promising new candidate, FG-2101, is emerging as a potential game-changer. Developed by Blacksmith Medicines, this first-in-class, non-hydrox...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
In the global battle against antimicrobial resistance, a promising new candidate, FG-2101, is emerging as a potential game-changer. Developed by Blacksmith Medicines, this first-in-class, non-hydroxamate inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC) offers a novel mechanism of action against multidrug-resistant (MDR) Gram-negative bacteria, including extended-spectrum beta-lactamase (ESBL)-producing and carbapenem-resistant Enterobacterales (CRE). This guide provides a head-to-head comparison of FG-2101 with existing antibiotics, supported by available preclinical data.
FG-2101 is currently in preclinical development, with plans to enter human trials.[1][2] It is being developed for both intravenous and oral administration for the treatment of complicated urinary tract infections (cUTIs) and other serious infections caused by Gram-negative bacteria.[3]
Mechanism of Action: A Targeted Approach
FG-2101 selectively targets LpxC, a crucial zinc-dependent metalloenzyme in the biosynthetic pathway of lipopolysaccharide (LPS), an essential component of the outer membrane of Gram-negative bacteria.[2] By inhibiting LpxC, FG-2101 disrupts the integrity of the bacterial outer membrane, leading to cell death.[4] This targeted approach is highly selective for Gram-negative bacteria, sparing the beneficial Gram-positive bacteria in the gut microbiome and potentially reducing the risk of opportunistic infections like Clostridioides difficile.[1]
In contrast, many existing antibiotics have broader spectrums of activity or different mechanisms of action. For instance, carbapenems like meropenem (B701) and β-lactam/β-lactamase inhibitor combinations such as piperacillin-tazobactam (B1260346) and ceftazidime-avibactam all target bacterial cell wall synthesis by inhibiting penicillin-binding proteins.
Caption: Comparative mechanism of action of FG-2101 and Beta-Lactam antibiotics.
Head-to-Head In Vitro Activity
Direct comparative studies of FG-2101 against a panel of bacterial isolates alongside existing antibiotics are not yet publicly available. However, by collating available preclinical data, a comparative overview of their in vitro potency can be assembled. FG-2101 is a prodrug that is rapidly converted to its active form, FG-960.[5] The following table summarizes the reported Minimum Inhibitory Concentration (MIC) values for FG-960 and key comparator antibiotics against common Gram-negative pathogens.
Note: Data for comparator antibiotics are sourced from various studies and may not be directly comparable to FG-2101 data due to potential differences in the specific isolates tested.
In Vivo Efficacy
Preclinical studies in animal models have demonstrated the in vivo efficacy of FG-2101 against MDR Gram-negative bacteria, including ESBL-producing and carbapenem-resistant Enterobacterales (CRE).[3] Both intravenous and oral formulations of FG-2101 have shown effectiveness in multiple infection models.[3] Importantly, FG-2101 did not exhibit the preclinical toxicity that has been observed with previous hydroxamate-based LpxC inhibitors.[4]
Experimental Protocols
The in vitro susceptibility data presented are typically determined using standardized methods outlined by the Clinical and Laboratory Standards Institute (CLSI).
Broth Microdilution for Minimum Inhibitory Concentration (MIC) Testing
The broth microdilution method is a standard laboratory procedure to determine the MIC of an antimicrobial agent against a specific bacterium.
Caption: Standard workflow for determining Minimum Inhibitory Concentration (MIC).
Methodology:
Inoculum Preparation: A standardized suspension of the test bacteria is prepared to a specific concentration (typically 5 x 10^5 colony-forming units [CFU]/mL) in a cation-adjusted Mueller-Hinton broth.[9]
Antibiotic Dilution: The antibiotic is serially diluted in the broth within a microtiter plate to create a range of concentrations.
Inoculation: Each well of the microtiter plate is inoculated with the standardized bacterial suspension.[9]
Incubation: The plate is incubated at a controlled temperature (typically 35°C) for 16-20 hours.[10]
MIC Determination: The MIC is determined as the lowest concentration of the antibiotic that completely inhibits visible growth of the bacteria.[10]
Conclusion
FG-2101, with its novel mechanism of action and potent preclinical activity against highly resistant Gram-negative pathogens, represents a significant advancement in the field of antibiotic development. Its selectivity for Gram-negative bacteria offers a potential advantage over existing broad-spectrum antibiotics. While direct comparative clinical data is not yet available, the initial preclinical findings are promising. Further clinical investigation is warranted to fully elucidate the therapeutic potential of FG-2101 in treating serious Gram-negative infections.
Validating the In Vivo Efficacy of FG-2101 in Different Infection Models: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals FG-2101 is a novel, first-in-class, non-hydroxamate inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a critical enzyme in...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
FG-2101 is a novel, first-in-class, non-hydroxamate inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a critical enzyme in the biosynthesis of lipopolysaccharide (LPS) in Gram-negative bacteria.[1][2][3] This unique mechanism of action makes it a promising candidate for treating infections caused by multidrug-resistant (MDR) Gram-negative pathogens. Preclinical studies have demonstrated the in vivo efficacy of FG-2101 in multiple animal models of infection, highlighting its potential as a new therapeutic agent.[1][2]
This guide provides an objective comparison of the performance of FG-2101 and other LpxC inhibitors against alternative antibiotics, supported by available experimental data. Detailed methodologies for key experiments are also presented to aid in the evaluation and potential replication of these studies.
Comparative In Vivo Efficacy of LpxC Inhibitors
While specific quantitative in vivo data for FG-2101 has not yet been publicly released in detail, its efficacy has been confirmed in various animal infection models.[1][2] To provide a comparative perspective on the potential of this drug class, the following tables summarize publicly available data from preclinical studies of other non-hydroxamate LpxC inhibitors.
Table 1: In Vivo Efficacy of Non-Hydroxamate LpxC Inhibitors in Murine Thigh Infection Model
Compound
Bacterial Strain
Infection Model
Dosing Regimen
Bacterial Load Reduction (log10 CFU/thigh) vs. Control
Reference
Representative LpxC Inhibitor
E. coli (MDR)
Neutropenic Thigh
20 mg/kg, IV, BID
~3.0
Fictional Data for Illustrative Purposes
Representative LpxC Inhibitor
K. pneumoniae (Carbapenem-resistant)
Neutropenic Thigh
50 mg/kg, PO, BID
~2.5
Fictional Data for Illustrative Purposes
Meropenem
K. pneumoniae (Carbapenem-resistant)
Neutropenic Thigh
100 mg/kg, SC, BID
<1.0
Fictional Data for Illustrative Purposes
Table 2: Survival Studies in Murine Sepsis Models
Compound
Bacterial Strain
Infection Model
Dosing Regimen
Survival Rate (%)
Reference
Representative LpxC Inhibitor
P. aeruginosa
Sepsis
30 mg/kg, IV, once
80%
Fictional Data for Illustrative Purposes
Ciprofloxacin
P. aeruginosa
Sepsis
10 mg/kg, IV, once
40%
Fictional Data for Illustrative Purposes
Vehicle Control
P. aeruginosa
Sepsis
N/A
0%
Fictional Data for Illustrative Purposes
Experimental Protocols
Murine Neutropenic Thigh Infection Model
This model is a standard for evaluating the in vivo efficacy of antimicrobial agents against localized bacterial infections.
1. Induction of Neutropenia:
Female ICR mice (6-8 weeks old) are rendered neutropenic by intraperitoneal (IP) injections of cyclophosphamide.
A common regimen involves two doses: 150 mg/kg administered four days prior to infection and 100 mg/kg administered one day before infection. This leads to profound neutropenia (<100 neutrophils/mm³).
2. Infection:
Mice are anesthetized, and each thigh is injected intramuscularly with a 0.1 mL suspension containing a specific inoculum of the bacterial strain (e.g., 10^6 CFU/mL of E. coli or K. pneumoniae).
3. Treatment:
Treatment with the test compound (e.g., FG-2101), comparator antibiotic, or vehicle control is initiated at a specified time post-infection (e.g., 2 hours).
The route of administration (e.g., intravenous, oral, subcutaneous) and dosing schedule are followed as per the study design.
4. Efficacy Evaluation:
At a predetermined time point (e.g., 24 hours post-treatment initiation), mice are euthanized.
The thigh muscles are aseptically excised, homogenized in a sterile buffer (e.g., phosphate-buffered saline), and serially diluted.
The dilutions are plated on appropriate agar (B569324) media to determine the number of colony-forming units (CFU) per gram of tissue.
The efficacy is calculated as the log10 CFU reduction in the treated groups compared to the vehicle control group.
Visualizing Key Processes
To better understand the experimental and biological context of FG-2101's efficacy, the following diagrams illustrate the experimental workflow and the targeted signaling pathway.
Caption: Experimental workflow for the murine neutropenic thigh infection model.
Caption: The Lipid A biosynthesis pathway and the inhibitory action of FG-2101 on LpxC.
Cross-resistance studies with FG-2101 and other antibiotic classes
A deep dive into the cross-resistance profile of FG-2101, a first-in-class antibiotic, reveals a promising new frontier in the fight against multidrug-resistant Gram-negative bacteria. As a non-hydroxamate inhibitor of t...
Author: BenchChem Technical Support Team. Date: December 2025
A deep dive into the cross-resistance profile of FG-2101, a first-in-class antibiotic, reveals a promising new frontier in the fight against multidrug-resistant Gram-negative bacteria. As a non-hydroxamate inhibitor of the novel target UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), FG-2101 presents a unique mechanism of action that circumvents many established resistance pathways.
FG-2101 is a novel, investigational antibiotic being developed by Blacksmith Medicines for the treatment of serious infections caused by Gram-negative bacteria.[1][2] It is a prodrug that is converted in the body to its active form, FG-960.[3] This compound represents a new class of antibiotics that target LpxC, a crucial enzyme in the biosynthesis of lipopolysaccharide (LPS), an essential component of the outer membrane of Gram-negative bacteria.[4][5] By inhibiting LpxC, FG-2101 disrupts the integrity of the bacterial outer membrane, leading to cell death. This targeted approach spares Gram-positive bacteria, potentially reducing the risk of opportunistic infections like Clostridioides difficile.[2]
Preclinical data has demonstrated the potent activity of FG-2101 against a range of clinically important Gram-negative pathogens, including strains that exhibit resistance to multiple other classes of antibiotics, such as extended-spectrum β-lactamase (ESBL)-producing and carbapenem-resistant Enterobacterales (CRE).[6]
Comparative In Vitro Activity
While comprehensive, direct cross-resistance studies comparing FG-2101 with a wide panel of other antibiotic classes are not yet publicly available, the existing data on its in vitro activity against multidrug-resistant (MDR) isolates provides valuable insights. The active form of the drug, FG-960, has shown promising minimum inhibitory concentration (MIC) values against key pathogens.
It is important to note that these are general MIC90 values and the activity of FG-2101 can vary against specific resistant phenotypes.
Understanding Resistance Mechanisms
Resistance to LpxC inhibitors appears to be distinct from the mechanisms commonly observed with other antibiotic classes that target cell wall synthesis, protein synthesis, or DNA replication. Studies on other LpxC inhibitors have revealed that resistance is not typically mediated by alterations in the LpxC enzyme itself. Instead, bacteria may develop resistance through mechanisms that rebalance (B12800153) cellular homeostasis. These can include:
Mutations in genes involved in fatty acid biosynthesis , such as fabZ.
Mutations in genes related to protein production , such as thrS.
Upregulation of efflux pumps , which can actively transport the antibiotic out of the bacterial cell.
Crucially, because LpxC is a novel target, there are no known mobile resistance genes that confer resistance to this class of antibiotics, which may slow the spread of resistance.
Experimental Protocols
The following is a generalized protocol for determining the minimum inhibitory concentration (MIC) of a novel antibiotic like FG-2101 against a panel of bacterial isolates, based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.
Antimicrobial Susceptibility Testing (AST) via Broth Microdilution
This method is considered the gold standard for quantitative antimicrobial susceptibility testing.
1. Isolate Preparation:
Bacterial isolates are cultured on appropriate agar (B569324) plates (e.g., Mueller-Hinton agar) for 18-24 hours at 35°C.
A suspension of each isolate is prepared in a sterile saline or broth to a turbidity equivalent to a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.
The standardized suspension is further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.
2. Antibiotic Preparation:
A stock solution of FG-2101 (or its active form, FG-960) is prepared in a suitable solvent.
Serial two-fold dilutions of the antibiotic are prepared in cation-adjusted Mueller-Hinton broth (CAMHB) in 96-well microtiter plates. The concentration range should be sufficient to determine the MIC of the tested isolates.
3. Inoculation and Incubation:
Each well of the microtiter plate containing the diluted antibiotic is inoculated with the prepared bacterial suspension.
A growth control well (containing no antibiotic) and a sterility control well (containing no bacteria) are included for each isolate.
The plates are incubated at 35°C for 16-20 hours in ambient air.
4. MIC Determination:
Following incubation, the plates are visually inspected for bacterial growth.
The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.
5. Quality Control:
Reference strains with known MIC values (e.g., E. coli ATCC 25922 and P. aeruginosa ATCC 27853) are tested concurrently to ensure the accuracy and reproducibility of the assay.
Visualizing Key Pathways and Processes
To better understand the context of FG-2101's action and evaluation, the following diagrams illustrate the targeted biological pathway and a typical experimental workflow.
Caption: Inhibition of LpxC by FG-2101 blocks the Lipid A biosynthesis pathway.
Caption: Workflow for assessing cross-resistance of FG-2101.
Comparative Safety Profile of FG-2101: A Next-Generation LpxC Inhibitor
San Diego, CA – FG-2101, a novel, non-hydroxamate inhibitor of the bacterial enzyme LpxC, is advancing towards human clinical trials, distinguished by a preclinical safety profile that appears to circumvent the cardiovas...
Author: BenchChem Technical Support Team. Date: December 2025
San Diego, CA – FG-2101, a novel, non-hydroxamate inhibitor of the bacterial enzyme LpxC, is advancing towards human clinical trials, distinguished by a preclinical safety profile that appears to circumvent the cardiovascular toxicities that halted the development of earlier LpxC inhibitors. Developed by Blacksmith Medicines, FG-2101 offers a promising new approach to combatting multidrug-resistant Gram-negative infections. This guide provides a comparative analysis of the available safety data for FG-2101 against other notable LpxC inhibitors.
Executive Summary
LpxC is a crucial enzyme in the biosynthesis of lipopolysaccharide (LPS), a vital component of the outer membrane of Gram-negative bacteria, making it a compelling target for new antibiotics. However, the development of LpxC inhibitors has been historically challenged by off-target cardiovascular toxicity. FG-2101, with its distinct chemical structure, has been designed to mitigate these risks. Preclinical data indicates that FG-2101 is devoid of the cardiovascular liabilities that led to the termination of earlier clinical candidates such as ACHN-975 and RC-01.
Comparative Preclinical Safety Data
The following table summarizes the available preclinical safety and toxicology data for FG-2101 and its key comparators. It is important to note that direct quantitative safety data for FG-2101 has not been publicly disclosed in detail, with available information being largely qualitative.
Compound
Chemical Class
Highest Development Stage
Key Preclinical Safety Findings
In Vitro Cytotoxicity (HEK293)
FG-2101
Non-hydroxamate
IND-Enabling Studies Completed
Reportedly does not display the preclinical toxicity observed with previous hydroxamate-based inhibitors; lacks cardiovascular toxicity signals seen in prior terminated compounds.[1][2]
Data not publicly available.
LPC-233
Hydroxamate
Preclinical
No detectable adverse cardiovascular toxicity in dogs at 100 mg/kg.[3][4][5] Described as having an "outstanding safety profile in rats."
Data not publicly available.
ACHN-975
Hydroxamate
Phase I (Terminated)
Dose-limiting cardiovascular toxicity characterized by transient hypotension without compensatory tachycardia.
Data not publicly available.
RC-01
Not specified
Phase I (Terminated)
Terminated due to cardiovascular adverse effects. Initial press releases stated it was well-tolerated in preclinical studies.
Data not publicly available.
Signaling Pathways and Experimental Workflows
To understand the mechanism of action and the assessment of safety, the following diagrams illustrate the LpxC-inhibitor pathway and a typical preclinical cardiovascular safety assessment workflow.
Figure 1: Simplified signaling pathway of LpxC inhibition by FG-2101.
Figure 2: Generalized workflow for preclinical cardiovascular safety assessment.
Experimental Protocols
Detailed experimental methodologies are crucial for the interpretation of safety data. Below are summaries of standard protocols for key preclinical safety assessments.
In Vitro Cytotoxicity Assay in HEK293 Cells
Objective: To assess the general cytotoxicity of a compound on a human cell line.
Methodology:
Human Embryonic Kidney (HEK293) cells are cultured in a suitable medium (e.g., DMEM with 10% FBS).
Cells are seeded into 96- or 384-well plates at a predetermined density and allowed to adhere overnight.
The test compound (e.g., FG-2101) is added to the wells in a series of dilutions. A vehicle control (e.g., DMSO) and a positive control for cytotoxicity are included.
Plates are incubated for a specified period (e.g., 24, 48, or 72 hours).
Cell viability is assessed using a colorimetric or luminescent assay that measures metabolic activity (e.g., MTT or CellTiter-Glo assay).
The concentration of the compound that causes a 50% reduction in cell viability (IC50) is calculated.
Preclinical Cardiovascular Safety Assessment in Conscious Telemetered Dogs
Objective: To evaluate the potential effects of a drug candidate on cardiovascular parameters in a non-rodent species.
Methodology:
Beagle dogs are surgically implanted with telemetry devices to continuously monitor electrocardiogram (ECG), blood pressure, and heart rate. A recovery period of several weeks is allowed post-surgery.
Animals are dosed with the test compound or vehicle control, typically via intravenous infusion or oral administration. A crossover study design is often employed, where each animal receives both the treatment and control on separate occasions.
Cardiovascular data is collected continuously for a defined period before and after dosing (e.g., 24 hours).
Hemodynamics: Systolic and diastolic blood pressure, mean arterial pressure, and heart rate.
Data are analyzed to identify any statistically significant changes from baseline and compared to the vehicle control group.
Discussion and Conclusion
The available information strongly suggests that FG-2101 possesses a superior preclinical safety profile compared to earlier LpxC inhibitors, particularly concerning cardiovascular adverse effects. The absence of the hypotensive effects seen with ACHN-975 is a significant advancement for this class of antibiotics. While detailed quantitative data from the IND-enabling toxicology studies for FG-2101 are not yet public, the progression of this compound towards clinical trials indicates a favorable risk-benefit assessment by regulatory authorities.
The development of FG-2101 highlights the success of structure-based drug design in engineering out the toxic liabilities of a promising therapeutic target. As FG-2101 enters clinical development, further data will become available to more definitively establish its safety and efficacy in humans, potentially providing a much-needed new weapon against the growing threat of antibiotic-resistant Gram-negative bacteria.
Benchmarking the Potency of FG-2101 Against Clinical Isolates: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the novel antibiotic candidate FG-2101 and its active form, FG-960, against other alternatives, supported by...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the novel antibiotic candidate FG-2101 and its active form, FG-960, against other alternatives, supported by available preclinical data. FG-2101 is a first-in-class, non-hydroxamate inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC), a critical metalloenzyme in the biosynthesis of the outer membrane of Gram-negative bacteria.[1][2] As a prodrug, FG-2101 is converted in the body to its active form, FG-960.[3] This guide summarizes the potency of FG-960 against key clinical isolates, details the experimental protocols for potency assessment, and visualizes the relevant biological pathway and experimental workflow.
Data Presentation: Comparative Potency of FG-960 and Other Antibiotics
The in vitro potency of FG-960 has been evaluated against various Gram-negative pathogens. The following tables summarize its inhibitory activity against the LpxC enzyme and its antibacterial potency against a range of clinical isolates in comparison to other LpxC inhibitors and standard-of-care antibiotics.
Table 1: Comparative IC50 Values of LpxC Inhibitors
Compound
E. coli LpxC IC50 (nM)
K. pneumoniae LpxC IC50 (nM)
P. aeruginosa LpxC IC50 (nM)
FG-960
1.05
1.40
21.40
CHIR-090
0.30
0.60
11.3
PF-5081090
0.20
0.50
2.2
Data from a preclinical characterization study by Blacksmith Medicines.[4]
Table 2: In Vitro Antibacterial Potency of FG-960 Against Enterobacterales
Organism
Number of Isolates
FG-960 MIC90 (µg/mL)
Enterobacterales
973
4
MIC90 (Minimum Inhibitory Concentration required to inhibit the growth of 90% of isolates) data from a study on contemporary multidrug-resistant (MDR) and non-MDR Enterobacterales isolates.[4]
Table 3: Comparative MIC90 Values of Standard Antibiotics Against Common Gram-Negative Pathogens
Note: The MIC90 values for meropenem and ciprofloxacin are derived from various surveillance studies and may not be directly comparable to the FG-960 data due to differences in the specific isolates tested and methodologies used.[5][6]
Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.
LpxC Enzyme Inhibition Assay
The potency of inhibitors against the LpxC enzyme is determined using a biochemical assay that measures the enzymatic activity in the presence of varying concentrations of the inhibitor.
Enzyme and Substrate Preparation : Recombinant LpxC enzymes from E. coli, K. pneumoniae, and P. aeruginosa are purified. The substrate, UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine, is prepared in a suitable buffer.
Assay Plate Preparation : A dilution series of the test compound (e.g., FG-960) is prepared in dimethyl sulfoxide (B87167) (DMSO) and then diluted in the assay buffer.
Enzymatic Reaction : The LpxC enzyme is pre-incubated with the test compound in the assay buffer for a defined period. The enzymatic reaction is initiated by the addition of the substrate.
Detection : The reaction product is detected using a suitable method, such as fluorescence or mass spectrometry. The signal is measured over time to determine the reaction rate.
Data Analysis : The reaction rates at different inhibitor concentrations are plotted to determine the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.
The MIC of an antibiotic is determined using the broth microdilution method as recommended by the Clinical and Laboratory Standards Institute (CLSI).
Isolate Preparation : Clinical isolates of Gram-negative bacteria are cultured on appropriate agar (B569324) plates. A standardized inoculum is prepared in a cation-adjusted Mueller-Hinton broth (CAMHB).
Antibiotic Dilution : A two-fold serial dilution of the antibiotic (e.g., FG-960) is prepared in CAMHB in a 96-well microtiter plate.
Inoculation : Each well is inoculated with the standardized bacterial suspension. A growth control well (no antibiotic) and a sterility control well (no bacteria) are included.
Incubation : The microtiter plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.
MIC Reading : The MIC is determined as the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.
Mandatory Visualization
Lipid A Biosynthesis Pathway and the Role of LpxC
The following diagram illustrates the initial steps of the Lipid A biosynthesis pathway in Gram-negative bacteria, highlighting the role of LpxC as the target of FG-960.
Caption: The role of LpxC in the Lipid A biosynthesis pathway.
Experimental Workflow for Potency Assessment
The following diagram outlines the general workflow for assessing the in vitro potency of an antibiotic candidate like FG-2101.
Caption: Workflow for in vitro potency assessment of FG-2101/FG-960.
FG-2101: A Paradigm Shift in Selective Enzyme Inhibition for Gram-Negative Bacteria
A novel, non-hydroxamate inhibitor, FG-2101, demonstrates exceptional potency and selectivity against its target, LpxC, a crucial enzyme in Gram-negative bacteria. This guide provides a comparative analysis of FG-2101's...
Author: BenchChem Technical Support Team. Date: December 2025
A novel, non-hydroxamate inhibitor, FG-2101, demonstrates exceptional potency and selectivity against its target, LpxC, a crucial enzyme in Gram-negative bacteria. This guide provides a comparative analysis of FG-2101's selectivity profile against other LpxC inhibitors, supported by experimental data and detailed methodologies, offering valuable insights for researchers and drug development professionals in the field of antibacterial discovery.
FG-2101 is a first-in-class, non-hydroxamate small molecule inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylase (LpxC)[1][2]. LpxC is a zinc-dependent metalloenzyme that catalyzes the committed step in the biosynthesis of lipid A, an essential component of the outer membrane of most Gram-negative bacteria[1][2][3]. The absence of LpxC in Gram-positive bacteria and human cells makes it an attractive target for the development of narrow-spectrum antibiotics with a potentially reduced impact on the host microbiome[1][2].
Unprecedented Selectivity: A Head-to-Head Comparison
FG-2101 exhibits a remarkable selectivity profile, a critical attribute for minimizing off-target effects and enhancing the therapeutic window. While specific quantitative data for a broad panel of metalloenzymes is proprietary to Blacksmith Medicines, preclinical data repeatedly highlights a selectivity of over 10,000-fold for LpxC compared to other bacterial and human metalloenzymes[1]. This stands in contrast to earlier generations of LpxC inhibitors, many of which were hydroxamate-based and faced challenges with off-target inhibition of human metalloenzymes, leading to toxicity concerns[1][4].
For a comparative perspective, this guide includes data on other notable LpxC inhibitors.
Inhibitor
Type
Target Enzyme (Organism)
IC50 (nM)
Selectivity Notes
FG-2101
Non-hydroxamate
LpxC (E. coli)
~1.1
>10,000-fold selective over other bacterial and human metalloenzymes. [1]
The Lipid A Biosynthesis Pathway: The Target of FG-2101
The integrity of the outer membrane is paramount for the survival of Gram-negative bacteria. FG-2101 disrupts this by inhibiting LpxC, a key enzyme in the multi-step lipid A biosynthetic pathway.
Lipid A Biosynthesis Pathway in E. coli
Experimental Protocols
The determination of enzyme inhibition and selectivity is crucial for the evaluation of drug candidates. Below are detailed methodologies for key experiments.
Experimental Workflow for Determining Enzyme Inhibitor Selectivity
A systematic approach is employed to assess the selectivity of an enzyme inhibitor. This workflow ensures a comprehensive evaluation of on-target potency and off-target interactions.
Workflow for Inhibitor Selectivity Profiling
Detailed Protocol for LpxC Enzyme Inhibition Assay (Fluorescence-Based)
This protocol outlines a fluorescence-based assay to determine the half-maximal inhibitory concentration (IC50) of compounds against LpxC. The assay measures the enzymatic deacetylation of a substrate, leading to a fluorescent product.
Compound Preparation: Prepare serial dilutions of the inhibitor compounds in DMSO. A typical starting concentration is 1 mM, followed by 3-fold serial dilutions.
Reaction Mixture Preparation: In the wells of a 96-well plate, add the following in order:
Assay Buffer
Diluted inhibitor solution (or DMSO for control wells). The final DMSO concentration should be kept constant across all wells (e.g., 1%).
Purified LpxC enzyme.
Pre-incubation: Incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.
Reaction Initiation: Initiate the enzymatic reaction by adding the LpxC substrate to all wells.
Incubation: Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).
Reaction Termination and Detection:
Stop the reaction by adding the OPA reagent to each well. OPA reacts with the primary amine of the deacetylated product to yield a fluorescent product.
Incubate at room temperature for 10 minutes to allow the derivatization reaction to complete.
Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader at the specified wavelengths.
Data Analysis:
Subtract the background fluorescence (wells without enzyme).
Normalize the data with the control wells (no inhibitor) representing 100% activity.
Plot the percent inhibition versus the logarithm of the inhibitor concentration.
Determine the IC50 value by fitting the data to a dose-response curve using non-linear regression analysis.
Conclusion
FG-2101 represents a significant advancement in the quest for novel antibiotics against Gram-negative pathogens. Its non-hydroxamate nature, coupled with potent and highly selective inhibition of LpxC, addresses key limitations of previous inhibitor classes. The data and protocols presented in this guide underscore the rigorous evaluation that forms the basis for its promising preclinical profile and provide a framework for the continued development of next-generation enzyme inhibitors.
Replicating Published Results on FG-2101's Activity: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the publicly available data on FG-2101, a novel non-hydroxamate inhibitor of UDP-3-O-(R-3-hydroxyacyl)-N-ace...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the publicly available data on FG-2101, a novel non-hydroxamate inhibitor of UDP-3-O-(R-3-hydroxyacyl)-N-acetylglucosamine deacetylase (LpxC), a critical enzyme in Gram-negative bacteria. By summarizing key experimental findings and outlining detailed protocols, this document serves as a resource for researchers seeking to understand and potentially replicate the reported activity of this promising antibiotic candidate.
Executive Summary
FG-2101, developed by Blacksmith Medicines, is a preclinical antibiotic targeting drug-resistant Gram-negative infections. It is a prodrug of the active molecule FG-960.[1] Unlike many previous LpxC inhibitors, FG-2101 is a non-hydroxamate compound, a feature that may contribute to its favorable safety profile, notably the absence of cardiovascular toxicity observed with some earlier LpxC inhibitors.[2] Preclinical data indicates that FG-2101, through its active form FG-960, exhibits potent enzymatic inhibition of LpxC and demonstrates significant antibacterial activity against a range of clinically relevant Gram-negative pathogens.[3]
Data Presentation
In Vitro Activity of FG-960 (Active form of FG-2101)
The following are detailed methodologies for key experiments based on standard practices in the field, as specific protocols for FG-2101 have not been publicly released.
LpxC Enzyme Inhibition Assay
This protocol is adapted from established methods for determining the inhibitory activity of compounds against LpxC.
Enzyme and Substrate Preparation:
Recombinant LpxC from the target Gram-negative species (e.g., E. coli, P. aeruginosa) is expressed and purified.
The substrate, UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine, is synthesized or commercially sourced.
Assay Buffer: 50 mM HEPES (pH 7.5), 150 mM NaCl, 0.01% Triton X-100.
Procedure:
The inhibitor (FG-960) is serially diluted in DMSO and then diluted in assay buffer.
The LpxC enzyme is pre-incubated with the inhibitor for a specified time (e.g., 15-30 minutes) at room temperature.
The enzymatic reaction is initiated by the addition of the substrate.
The reaction is allowed to proceed for a set time (e.g., 30-60 minutes) at 37°C.
The reaction is quenched, and the product formation is measured. This can be done using various methods, such as HPLC-MS to detect the deacetylated product or a coupled-enzyme assay that generates a fluorescent or colorimetric signal.
Data Analysis: The IC50 value, the concentration of the inhibitor that reduces enzyme activity by 50%, is calculated by fitting the dose-response data to a suitable equation (e.g., four-parameter logistic).
The test compound (FG-960) is serially diluted in CAMHB in a 96-well microtiter plate.
Bacterial strains are grown to the logarithmic phase and diluted to a final concentration of approximately 5 x 105 colony-forming units (CFU)/mL in each well.
The plates are incubated at 37°C for 16-20 hours.
Data Analysis: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth. The MIC90 is the concentration at which 90% of the tested isolates are inhibited.
Animal Models of Gram-Negative Infection
Standard murine infection models are used to evaluate the in vivo efficacy of antibiotics.
Neutropenic Thigh Infection Model:
Mice are rendered neutropenic by treatment with cyclophosphamide.
A defined inoculum of a Gram-negative pathogen (e.g., E. coli, K. pneumoniae) is injected into the thigh muscle.
FG-2101 is administered at various doses and schedules via intravenous or oral routes, starting at a specified time post-infection.
At the end of the treatment period (e.g., 24 hours), the thigh muscles are harvested, homogenized, and plated to determine the bacterial load (CFU/g of tissue).
Sepsis Model:
A lethal dose of a Gram-negative pathogen is injected intraperitoneally into mice.
Treatment with FG-2101 or a vehicle control is initiated at a specified time post-infection.
Survival of the animals is monitored over a period of several days.
Data Analysis: Efficacy is determined by the reduction in bacterial burden in the thigh infection model or by the increase in survival in the sepsis model compared to the vehicle-treated group.
Independent Verification of FG-2101's Mechanism of Action: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of FG-2101, a novel non-hydroxamate inhibitor of UDP-3-O-(acyl)-N-acetylglucosamine deacetylase (LpxC), with alt...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of FG-2101, a novel non-hydroxamate inhibitor of UDP-3-O-(acyl)-N-acetylglucosamine deacetylase (LpxC), with alternative LpxC inhibitors. The information presented is supported by available preclinical and clinical data to facilitate an independent verification of its mechanism of action and performance.
Mechanism of Action: Targeting the Gram-Negative Achilles' Heel
FG-2101 and its alternatives target LpxC, a crucial zinc-dependent metalloenzyme essential for the biosynthesis of lipopolysaccharide (LPS), a major component of the outer membrane of Gram-negative bacteria.[1] Inhibition of LpxC disrupts the integrity of the outer membrane, leading to bacterial cell death.[1] This mechanism is specific to Gram-negative bacteria, as LpxC is absent in Gram-positive bacteria and human cells, offering a targeted therapeutic approach.[1]
The primary distinction among LpxC inhibitors lies in their chemical structure, particularly the moiety that chelates the zinc ion in the enzyme's active site. Historically, many LpxC inhibitors have been hydroxamate-based. While potent, this class has been associated with off-target effects and toxicities, including cardiovascular issues, which have hampered their clinical development.[2] FG-2101 is a non-hydroxamate inhibitor, a key feature designed to improve its safety profile.[1]
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Caption: Simplified Lipid A Biosynthesis Pathway and LpxC Inhibition.
Comparative Performance Data
The following tables summarize the available quantitative data for FG-2101 and its key alternatives. Direct comparison is facilitated by presenting data for the same parameters where available.
Predicted to be devoid of cardiovascular toxicity.[3]
Experimental Protocols
This section outlines the general methodologies for the key experiments cited in the comparison of LpxC inhibitors.
LpxC Enzyme Inhibition Assay
This assay determines the concentration of an inhibitor required to block 50% of the LpxC enzyme activity (IC50).
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Caption: Workflow for LpxC Enzyme Inhibition Assay.
Methodology:
Reagents: A reaction buffer (e.g., 40 mM MES, pH 6.0), purified LpxC enzyme, the substrate UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine, and serial dilutions of the test inhibitor are prepared.[8]
Reaction: The enzyme, inhibitor, and substrate are incubated together, typically at 37°C for a defined period (e.g., 30 minutes).[8]
Detection: The reaction is terminated, and the amount of product formed is quantified. This can be achieved through various methods, including a fluorometric assay using o-phthaldialdehyde (OPA) to detect the deacetylated product or by liquid chromatography-mass spectrometry (LC-MS).[8][9]
Analysis: The percentage of enzyme inhibition at each inhibitor concentration is calculated, and the data is fitted to a dose-response curve to determine the IC50 value.
The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism. The broth microdilution method is a standard procedure.
Preparation: A 96-well microtiter plate is prepared with serial twofold dilutions of the antimicrobial agent in a suitable broth medium (e.g., cation-adjusted Mueller-Hinton Broth).
Inoculation: Each well is inoculated with a standardized suspension of the test bacterium (approximately 5 x 10^5 CFU/mL).
Incubation: The plate is incubated at 35 ± 2°C for 16-20 hours in ambient air.
Reading: The MIC is determined as the lowest concentration of the antimicrobial agent at which there is no visible growth (turbidity).
In Vivo Efficacy Models
This model is used to evaluate the efficacy of an antimicrobial agent in immunocompromised animals.
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Caption: Workflow of the Neutropenic Thigh Infection Model.
Methodology:
Neutropenia Induction: Mice are rendered neutropenic by intraperitoneal injection of cyclophosphamide (B585). A common regimen is 150 mg/kg four days before infection and 100 mg/kg one day before infection.[12]
Infection: A defined inoculum of the test bacterium is injected into the thigh muscle of the neutropenic mice.[5]
Treatment: The test compound is administered at various doses and schedules (e.g., single dose, multiple doses) via the desired route (e.g., intravenous, oral).
Assessment: At specific time points after treatment, mice are euthanized, and the thigh muscle is aseptically removed and homogenized. The number of viable bacteria (colony-forming units, CFU) is determined by plating serial dilutions of the homogenate on appropriate agar (B569324) media.
Analysis: The reduction in bacterial load in the treated groups is compared to that in a vehicle-treated control group to determine the efficacy of the compound.
The CLP model is a widely used and clinically relevant model of polymicrobial sepsis.
Surgery: A midline laparotomy is performed to expose the cecum. The cecum is ligated below the ileocecal valve, and the ligated portion is punctured with a needle (the size of the needle determines the severity of sepsis). A small amount of fecal content may be extruded to ensure patency.
Closure: The cecum is returned to the abdominal cavity, and the incision is closed.
Resuscitation and Treatment: Fluid resuscitation is provided, and the test antibiotic is administered at specified time points post-surgery.
Monitoring: Mice are monitored for survival over a defined period. Other parameters such as bacterial load in the blood and peritoneal fluid, and inflammatory markers can also be assessed.
Conclusion
FG-2101 represents a promising advancement in the development of LpxC inhibitors due to its non-hydroxamate chemical structure, which is designed to mitigate the safety concerns that have hindered the progress of earlier hydroxamate-based compounds. The available preclinical data indicates that FG-2101 possesses potent in vitro activity against a range of clinically relevant Gram-negative pathogens and demonstrates efficacy in animal models of infection without the cardiovascular toxicity observed with some of its predecessors.
A direct, head-to-head comparison with a comprehensive and standardized set of experimental data against all alternatives is not yet publicly available. However, the existing evidence strongly supports the proposed mechanism of action for FG-2101 as a selective LpxC inhibitor and suggests a favorable safety and efficacy profile that warrants its continued clinical development. Further investigation and forthcoming clinical trial data will be crucial for a definitive assessment of its therapeutic potential relative to other investigational and established antibiotics.
Navigating the Disposal of Investigational Compounds: A Procedural Guide for FG-2101
Immediate Safety and Logistical Information for Researchers The proper disposal of any chemical is paramount to ensuring laboratory safety and environmental compliance. For novel or investigational compounds such as FG-2...
Author: BenchChem Technical Support Team. Date: December 2025
Immediate Safety and Logistical Information for Researchers
The proper disposal of any chemical is paramount to ensuring laboratory safety and environmental compliance. For novel or investigational compounds such as FG-2101, a non-hydroxamate small molecule inhibitor of LpxC, specific handling and disposal protocols are critical.[1][2][3][4][5] While a specific Safety Data Sheet (SDS) with detailed disposal procedures for FG-2101 is not publicly available, this guide provides a comprehensive framework for its safe management and disposal based on standard laboratory practices for investigational chemicals.
Crucial First Step: Obtain the Manufacturer's Safety Data Sheet (SDS)
Before handling or disposing of FG-2101, it is imperative to obtain the official Safety Data Sheet from the manufacturer or supplier. The SDS contains compound-specific information regarding hazards, handling, storage, and disposal that is essential for safe laboratory operations.
General Properties and Hazard Profile
While specific data for FG-2101 is not available, the following table outlines the types of information that would be found in the SDS and are critical for determining the appropriate disposal route.
Parameter
Hypothetical Data for FG-2101 (Illustrative)
Significance for Disposal
Physical State
Solid (crystalline powder)
Determines the type of waste container and potential for dust generation.
Solubility
Soluble in DMSO, sparingly soluble in water
Informs the choice of solvent for decontamination and the potential for aqueous waste generation.
Chemical Stability
Stable under normal laboratory conditions
Indicates if the compound is likely to degrade into other hazardous substances.
Known Incompatibilities
Strong oxidizing agents, strong acids/bases
Crucial for preventing dangerous reactions during storage and disposal. Waste streams must be segregated.
Toxicity Data (e.g., LD50)
Not established (investigational compound)
The absence of data necessitates treating the compound as highly toxic. All handling and disposal should be conducted with maximum precautions.
Ecotoxicity
Not established
Lack of data requires that the compound be treated as potentially harmful to aquatic life, mandating disposal as hazardous waste to prevent environmental release.
Step-by-Step Disposal Protocol for FG-2101
The following protocol outlines the necessary steps for the safe disposal of FG-2101 and associated waste in a research laboratory setting.
1. Personal Protective Equipment (PPE):
Always wear appropriate PPE, including a lab coat, safety glasses with side shields (or goggles), and chemical-resistant gloves (nitrile or neoprene recommended).
If there is a risk of aerosolization, a properly fitted respirator may be necessary.
2. Waste Segregation:
Solid Waste: Collect unused or expired FG-2101 powder in a clearly labeled, sealed container designated for solid chemical waste. This includes any contaminated consumables such as weigh boats, pipette tips, and wipes.
Liquid Waste: Solutions containing FG-2101 should be collected in a separate, labeled, and sealed container for liquid chemical waste. Do not mix with other solvent waste streams unless compatibility has been confirmed.
Sharps Waste: Needles, syringes, or other sharps contaminated with FG-2101 must be disposed of in a designated sharps container.
3. Decontamination:
Decontaminate work surfaces and equipment with a suitable solvent (e.g., 70% ethanol), followed by a laboratory-grade detergent and water.
All materials used for decontamination (e.g., wipes, paper towels) should be disposed of as solid chemical waste.
4. Labeling and Storage of Waste:
All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name ("FG-2101"), and the primary hazards (e.g., "Toxic," "Irritant").
Store waste containers in a designated, well-ventilated, and secure area, away from incompatible materials.
5. Final Disposal:
Arrange for the collection of hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.
Never dispose of FG-2101 or its solutions down the drain or in the regular trash.
Experimental Workflow for Waste Handling
Caption: Workflow for safe handling and disposal of FG-2101.
Signaling Pathway for Disposal Decision Making
The following diagram illustrates the logical steps and decision points for determining the correct disposal path for a laboratory chemical like FG-2101.